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  • Product: 2-Acetoxy-1-ethoxypropane
  • CAS: 54839-24-6

Core Science & Biosynthesis

Foundational

Technical Monograph: 2-Acetoxy-1-ethoxypropane (CAS 54839-24-6)

The following technical guide is structured as a high-level monograph for researchers and drug development professionals. It prioritizes mechanistic understanding, experimental rigor, and regulatory context.

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured as a high-level monograph for researchers and drug development professionals. It prioritizes mechanistic understanding, experimental rigor, and regulatory context.

Synonyms: 1-Ethoxy-2-propyl acetate; Ethyl Proxitol Acetate; Propylene Glycol Monoethyl Ether Acetate (PGEEA) Chemical Class: P-Series Glycol Ether Esters

Part 1: Executive Technical Summary

2-Acetoxy-1-ethoxypropane (CAS 54839-24-6) represents a critical solvent class in modern chemical engineering and pharmaceutical formulation. As the acetate ester of 1-ethoxy-2-propanol, it belongs to the "P-series" glycol ethers, which were developed to replace the toxic ethylene glycol (E-series) derivatives.

For the drug development scientist, this molecule offers a unique "volatility sweet spot" —evaporating slower than ethyl acetate but faster than DMSO or NMP—making it ideal for controlled film formation in tablet coatings and transdermal patches. Its amphiphilic nature allows it to solubilize both polar active pharmaceutical ingredients (APIs) and non-polar polymer matrices (e.g., PLGA, HPMC).

Key Distinction: It is crucial to distinguish this "alpha-isomer" derivative (secondary alcohol ester) from its "beta-isomer" regioisomer. The alpha-isomer degrades into relatively benign metabolites, whereas beta-isomers of glycol ethers are associated with significant reproductive toxicity.

Part 2: Physicochemical & Mechanistic Profile

Chemical Identity & Properties[1]
PropertyValueContext for R&D
Molecular Formula C₇H₁₄O₃Amphiphilic ether-ester structure
Molecular Weight 146.19 g/mol Low MW facilitates solvent removal
Boiling Point 158–160 °CSuitable for high-temperature coating processes
Flash Point ~53 °C (Closed Cup)Flammable; requires Class I Div 2 handling
Density 0.94 g/cm³Lighter than water; phase separation possible
Solubility (Water) ~9.5 g/100 mLPartially miscible; creates emulsions at high conc.[1][2]
Vapor Pressure ~1.7 mmHg (20°C)Low volatility reduces "skinning" in film casting
Structural Isomerism & Safety

The commercial synthesis of propylene glycol ethers yields two isomers. CAS 54839-24-6 specifically denotes the ester of the major (alpha) isomer.

  • Alpha-isomer (Safe): 1-ethoxy-2-propyl acetate.[2][3][4] The ether linkage is on the primary carbon; the acetate is on the secondary carbon.

  • Beta-isomer (Impurity): 2-ethoxy-1-propyl acetate. The ether is on the secondary carbon.

Mechanistic Insight: The safety profile is dictated by the steric hindrance of the ether linkage during metabolic oxidation.

IsomerSafety Substrate Propylene Glycol Ethyl Ether Acetate (Commercial Mix) Alpha Alpha Isomer (>99%) 1-ethoxy-2-propyl acetate Substrate->Alpha Major Product Beta Beta Isomer (<0.5%) 2-ethoxy-1-propyl acetate Substrate->Beta Trace Impurity Hydrolysis Metabolic Hydrolysis (Carboxylesterases) Alpha->Hydrolysis Beta->Hydrolysis SafeMet 1-Ethoxy-2-propanol (Low Toxicity) Hydrolysis->SafeMet From Alpha ToxicMet 2-Ethoxy-1-propanol (Teratogenic Potential) Hydrolysis->ToxicMet From Beta

Figure 1: Isomeric distribution and metabolic fate. The alpha-isomer (CAS 54839-24-6) hydrolyzes to a safe secondary alcohol, whereas the beta-isomer yields a primary alcohol capable of oxidation to toxic alkoxy acids.

Part 3: Synthesis & Manufacturing

The industrial synthesis utilizes a direct esterification pathway. For high-purity pharmaceutical grades, a solid acid catalyst (e.g., Amberlyst) is preferred over sulfuric acid to prevent corrosion and sulfur contamination.

Reaction Pathway[4][5]

Synthesis Alcohol 1-Ethoxy-2-propanol (CAS 1569-02-4) Reactor Esterification Reactor Cat: Amberlyst-15 Temp: 90-110°C Alcohol->Reactor Agent Acetic Anhydride or Acetic Acid Agent->Reactor Distillation Fractional Distillation (Removal of Water/Acid) Reactor->Distillation Crude Ester Distillation->Agent Recycle Acid Product 2-Acetoxy-1-ethoxypropane (>99.5% Purity) Distillation->Product

Figure 2: Industrial synthesis via acid-catalyzed esterification. Continuous water removal is critical to drive equilibrium toward the ester.

Part 4: Applications in Drug Development

Solvent Casting & Film Coating

In the formulation of Amorphous Solid Dispersions (ASDs) or enteric tablet coatings, solvent evaporation rate is critical.

  • Problem: Fast solvents (Acetone) cause "orange peel" defects due to rapid skinning. Slow solvents (DMSO) require high heat to remove, degrading heat-sensitive APIs.

  • Solution: 2-Acetoxy-1-ethoxypropane provides a moderate evaporation rate (Evaporation Rate ~0.4 vs. n-Butyl Acetate=1.0). This allows polymer chains (e.g., HPMC, Eudragit) to relax and align during drying, forming a defect-free barrier.

Green Chemistry Substitution

It serves as a direct drop-in replacement for:

  • Ethoxyethyl Acetate (EEA): A Class 2 solvent (ICH Q3C) with known teratogenicity.

  • Cyclohexanone: Often used in electronics/polymers but has a harsh regulatory profile.

Part 5: Experimental Protocols

Protocol A: GC-FID Purity Analysis

Purpose: To quantify the alpha-isomer and detect trace beta-isomer or unreacted alcohol.

System Configuration:

  • Instrument: Agilent 7890 GC or equivalent with FID.

  • Column: DB-WAX or HP-INNOWax (30 m x 0.32 mm x 0.25 µm). Polar phase is required to separate isomers.

  • Carrier Gas: Helium @ 1.5 mL/min (Constant Flow).

  • Inlet: Split/Splitless (Split ratio 50:1), Temp: 250°C.

Temperature Program:

  • Initial: 50°C (Hold 2 min).

  • Ramp 1: 10°C/min to 200°C.

  • Final: 200°C (Hold 5 min).

Self-Validating Logic:

  • Retention Time Check: The alcohol precursor (1-ethoxy-2-propanol) will elute significantly earlier than the ester due to hydrogen bonding with the wax phase.

  • Impurity Flag: Any peak eluting immediately after the main ester peak should be investigated as the beta-isomer.

Protocol B: Residual Solvent Analysis (Headspace GC)

Purpose: Determining residual levels in final drug product (Limit typically < 5000 ppm if treated as Class 3).

Sample Preparation:

  • Weigh 100 mg of drug product into a 20 mL headspace vial.

  • Add 5.0 mL of DMAc (Dimethylacetamide) or DMSO as diluent.

  • Seal and crimp.

Headspace Parameters:

  • Incubation: 80°C for 20 mins.

  • Syringe Temp: 100°C.

  • Injection Vol: 1.0 mL.

Analysis: Use the same GC-FID parameters as Protocol A, or a G43 (USP) column (6% cyanopropylphenyl) for better solvent separation.

Part 6: Safety & Toxicology[4]

Metabolic Pathway

The primary safety advantage of CAS 54839-24-6 lies in its hydrolysis.

  • Ingestion/Inhalation: Rapid absorption into the bloodstream.

  • Hydrolysis: Carboxylesterases cleave the acetate group.

    • Product: 1-ethoxy-2-propanol + Acetic Acid.[2]

  • Excretion: The secondary alcohol is conjugated (glucuronidation) and excreted. Unlike primary alcohols (e.g., 2-methoxyethanol), it is not oxidized to an alkoxyacetic acid (the metabolite responsible for testicular atrophy and teratogenicity in E-series ethers).

Handling Precautions
  • Flammability: Flash point is 53°C. Ground all equipment to prevent static discharge.

  • Inhalation: High vapor concentrations can cause central nervous system (CNS) depression (dizziness, drowsiness). Use in a fume hood.

  • Skin: Defatting agent. Wear nitrile gloves (Breakthrough time > 4 hours).

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 171378, 1-Ethoxypropan-2-yl acetate. Retrieved from [Link]

  • European Chemicals Agency (ECHA). Registration Dossier: 2-ethoxy-1-methylethyl acetate (CAS 54839-24-6). Retrieved from [Link]

  • International Council for Harmonisation (ICH). ICH Guideline Q3C (R8) on Impurities: Guideline for Residual Solvents. (Applicable for classification logic of glycol ethers). Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). Method 53: Propylene Glycol Monomethyl Ethers/Acetates. (Analytical standard for P-series ethers). Retrieved from [Link]

  • Boatman, R. J., & Knaak, J. B. (2001).Ethers of Propylene Glycol and Dipropylene Glycol. In Patty's Toxicology. (Definitive text on metabolic differences between alpha and beta isomers).

Sources

Exploratory

Advanced Synthesis Guide: 2-Acetoxy-1-Ethoxypropane

Common Names: 1-Ethoxy-2-propyl acetate; Propylene glycol monoethyl ether acetate (PGEEA); Ethoxy propyl acetate (EPA).[1] CAS Registry Number: 54839-24-6 Target Audience: Process Chemists, Drug Development Scientists, a...

Author: BenchChem Technical Support Team. Date: February 2026

Common Names: 1-Ethoxy-2-propyl acetate; Propylene glycol monoethyl ether acetate (PGEEA); Ethoxy propyl acetate (EPA).[1] CAS Registry Number: 54839-24-6 Target Audience: Process Chemists, Drug Development Scientists, and Chemical Engineers.

Executive Summary & Strategic Analysis

The synthesis of 2-acetoxy-1-ethoxypropane represents a classic challenge in bifunctional molecule construction: controlling regioselectivity during epoxide ring-opening and managing equilibrium during esterification. This molecule serves as a high-performance solvent in photolithography (photoresist formulations) and drug delivery systems due to its amphiphilic nature and low toxicity profile compared to ethylene glycol derivatives.

This guide details a two-step scalable synthesis route designed for high purity (>99%) and minimal side-product formation.

Core Synthetic Strategy
  • Step 1: Regioselective Etherification. Nucleophilic attack of ethanol on propylene oxide (PO) under basic conditions .

    • Critical Control: Base catalysis dictates steric control, favoring the

      
       attack at the less hindered primary carbon, yielding the desired secondary alcohol (1-ethoxy-2-propanol).
      
  • Step 2: Heterogeneous Catalytic Esterification. Acetylation of the intermediate alcohol using acetic acid and a solid acid catalyst .

    • Critical Control: Use of a solid acid (e.g., Amberlyst-15) simplifies purification and eliminates neutralization salts, while azeotropic distillation drives the equilibrium.

Retrosynthetic Logic

The following diagram illustrates the disconnection strategy, highlighting the origin of the carbon backbone and functional groups.

Retrosynthesis Target Target: 2-Acetoxy-1-Ethoxypropane (Chiral Center at C2) Inter Intermediate: 1-Ethoxy-2-Propanol Inter->Target Esterification Reagent1 Acetic Anhydride OR Acetic Acid Reagent1->Target Precursor1 Propylene Oxide (Epoxide) Precursor1->Inter Regioselective Ring Opening Precursor2 Ethanol (Nucleophile) Precursor2->Inter

Figure 1: Retrosynthetic analysis showing the disconnection into propylene oxide/ethanol and the subsequent acetylation step.

Step 1: Regioselective Ring Opening (Etherification)

The reaction between propylene oxide (PO) and ethanol is the critical step determining the isomeric purity.

Reaction:



Mechanistic Insight

Under acidic conditions , the epoxide oxygen is protonated, increasing the electrophilic character of the more substituted carbon (Markovnikov-like), leading to a mix of isomers (primary and secondary alcohols). Under basic conditions (recommended), the reaction proceeds via a pure


 mechanism. The ethoxide nucleophile attacks the least sterically hindered carbon  (the methylene group), exclusively yielding 1-ethoxy-2-propanol.
Experimental Protocol

Safety: Propylene oxide is a carcinogen and highly flammable. Use a sealed autoclave or pressure reactor.

ParameterSpecificationRationale
Reagents Propylene Oxide (PO), Ethanol (EtOH)Anhydrous EtOH preferred to prevent glycol formation.
Molar Ratio EtOH : PO = 4:1 to 5:1Crucial: Excess ethanol suppresses oligomerization (reaction of product with PO).
Catalyst Sodium Ethoxide (EtONa)0.2 - 0.5 wt% relative to reactants.
Temperature 100°C - 120°CSufficient activation energy for epoxide opening.
Pressure 5 - 10 barAutogenous pressure in a closed vessel.

Procedure:

  • Charge: Load anhydrous ethanol and sodium ethoxide catalyst into a stainless steel autoclave. Nitrogen purge to remove oxygen.

  • Addition: Heat to 100°C. Slowly feed Propylene Oxide into the reactor over 2-3 hours. Note: Slow addition controls the exotherm.

  • Cook-out: Hold temperature at 110°C for 2 hours to ensure complete consumption of PO.

  • Neutralization/Workup: Cool to room temperature. Neutralize the base with a stoichiometric amount of mild acid (e.g., acetic acid) or remove via ion-exchange resin.

  • Distillation: Flash distill excess ethanol (recycle). Fractionally distill the product.

    • Target Fraction: 130°C - 133°C (at atm pressure).

Step 2: Solid-Acid Catalyzed Esterification

The intermediate 1-ethoxy-2-propanol is esterified. While acetic anhydride offers faster kinetics in a lab, Acetic Acid with Solid Acid Catalysis is the preferred "green" route for scale-up and purity, avoiding difficult salt removals.

Reaction:



Mechanistic Insight

This is an equilibrium-limited Fischer esterification. To drive the reaction to completion (


 conversion), water must be continuously removed. Solid acids (sulfonated polystyrene resins) provide the active proton without dissolving in the media, simplifying downstream processing.
Experimental Protocol
ParameterSpecificationRationale
Reagents 1-Ethoxy-2-Propanol, Glacial Acetic Acid
Molar Ratio Alcohol : Acid = 1 : 1.1Slight excess of acid drives kinetics.
Catalyst Amberlyst-15 (Dry)Macroreticular cation exchange resin (H+ form).
Solvent Toluene (Optional)Acts as an entrainer for azeotropic water removal.
Temperature Reflux (~110°C - 120°C)Required for azeotrope boil-up.

Procedure:

  • Setup: Equip a round-bottom flask with a Dean-Stark trap and a reflux condenser.

  • Charge: Add 1-ethoxy-2-propanol (1.0 eq), Glacial Acetic Acid (1.1 eq), and Amberlyst-15 (5 wt% of total mass). Add Toluene (approx. 30% of total volume) if using azeotropic removal.

  • Reaction: Heat to reflux. Water will separate in the Dean-Stark trap. Monitor water collection to determine endpoint (theoretical yield of water).

  • Filtration: Once water generation ceases (approx 4-6 hours), cool and filter off the solid catalyst. The catalyst can be regenerated.

  • Purification:

    • Distill off Toluene and excess Acetic Acid.

    • Final Vacuum Distillation: Collect 2-acetoxy-1-ethoxypropane.

    • Boiling Point: ~158°C (atm) or ~60°C at 10 mmHg.

Process Flow Diagram

The following Graphviz diagram visualizes the integrated workflow.

ProcessFlow EtOH Ethanol Reactor1 High Pressure Reactor (110°C) EtOH->Reactor1 PO Propylene Oxide PO->Reactor1 Cat1 Cat: NaOEt Cat1->Reactor1 Flash Flash Evaporator Reactor1->Flash Crude Ether Recycle Ethanol Recycle Flash->Recycle Reactor2 Esterification (Dean-Stark) Flash->Reactor2 1-Ethoxy-2-Propanol Recycle->Reactor1 AcOH Acetic Acid AcOH->Reactor2 Cat2 Cat: Amberlyst-15 Cat2->Reactor2 Filter Catalyst Filtration Reactor2->Filter Distill Vacuum Distillation Filter->Distill Product Final Product: 2-Acetoxy-1-Ethoxypropane Distill->Product

Figure 2: Integrated process flow from raw materials to purified acetate.

Analytical Validation & Quality Control

To ensure the protocol was successful, the following analytical markers must be verified.

MethodDiagnostic SignalInterpretation
1H NMR (CDCl3)

2.05 ppm (s, 3H)
Singlet confirms Acetyl methyl group (

-CO-).
1H NMR

1.1 ppm (t) & 3.4 ppm (q)
Typical Ethoxy group pattern (

).
1H NMR

5.0 ppm (m, 1H)
Methine proton at C2. Shift downfield from ~3.9 ppm (alcohol) to ~5.0 ppm confirms esterification.
IR Spectroscopy 1735-1745

Strong Carbonyl (C=O) stretch. Absence of broad OH stretch at 3400

.
GC-MS Molecular Ion (M+)m/z = 146. Fragment peaks at m/z 43 (Acetyl) and m/z 59 (Ethoxy-methyl).

Safety & Handling

  • Flammability: The product has a flash point of ~53°C. Ground all equipment to prevent static discharge.

  • Peroxide Formation: Like all glycol ethers, the intermediate (1-ethoxy-2-propanol) can form explosive peroxides upon prolonged exposure to air. Test with starch-iodide paper before distillation.

  • Toxicity: While PGEEA is safer than ethylene glycol derivatives (E-series), it is metabolized to propylene glycol and acetic acid. Standard PPE (gloves, goggles, fume hood) is mandatory.

References

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 171378, 2-Propanol, 1-ethoxy-, 2-acetate. Retrieved from [Link]

  • Redox Ltd. (2022). Safety Data Sheet: Ethoxy Propyl Acetate. Retrieved from [Link]

  • Kim, J. et al. (2024). Synthesis of Propylene Glycol Methyl Ether Acetate: Reaction Kinetics and Process Simulation Using Heterogeneous Catalyst. MDPI Processes. Retrieved from [Link][2]

  • Guo, Z. & Lu, X. (2006).[3] Mechanism and regioselectivity for the reactions of propylene oxide with X(100)-2x1 surfaces. Journal of Physical Chemistry B. Retrieved from [Link]

Sources

Foundational

Theoretical Properties and Pharmaceutical Applicability of 1-Ethoxy-2-Propyl Acetate

Executive Summary 1-Ethoxy-2-propyl acetate (EPA), also known as propylene glycol monoethyl ether acetate (PEA), represents a critical evolution in the design of oxygenated solvents.[1][2][3] Unlike its ethylene-series p...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

1-Ethoxy-2-propyl acetate (EPA), also known as propylene glycol monoethyl ether acetate (PEA), represents a critical evolution in the design of oxygenated solvents.[1][2][3] Unlike its ethylene-series predecessors (e.g., 2-ethoxyethyl acetate), which face severe regulatory restriction due to reprotoxicity, EPA leverages the branched structure of propylene glycol to alter metabolic fate, significantly enhancing its safety profile.[1][2][3]

This guide analyzes the theoretical physicochemical properties of EPA, focusing on its molecular architecture, Hansen Solubility Parameters (HSP), and metabolic pathways.[2][3] For researchers in drug development, EPA offers a calculated balance of lipophilicity and polarity, making it a viable candidate for polymer coating formulations, amorphous solid dispersions, and chromatographic purification of intermediate polarity APIs.[2][4][3]

Molecular Architecture & Stereochemical Implications[1][2][4]

Structural Isomerism and Purity

The commercial utility and safety of EPA are dictated by its isomeric purity.[1][2][3] The synthesis of propylene glycol ethers yields two isomers:

  • 
    -Isomer (Major, >99%):  1-ethoxy-2-propyl acetate.[1][2][3][5][6] The secondary alcohol derivative.[1][2][3]
    
  • 
    -Isomer (Minor, <0.5%):  2-ethoxy-1-propyl acetate.[1][2][4][3] The primary alcohol derivative.[1][2][3]
    

Critical Theoretical Distinction: The position of the acetate/hydroxyl group dictates metabolic toxicity.[1][2][3] The


-isomer possesses a secondary ester linkage, which hydrolyzes to a secondary alcohol.[1][2][3] The 

-isomer hydrolyzes to a primary alcohol, which is a substrate for alcohol dehydrogenases, leading to the formation of toxic alkoxyacetic acids.[1][2][3]
  • CAS Number: 54839-24-6 (Specific to 1-ethoxy-2-propyl acetate)[1][2][4][3][5][6][7]

  • Molecular Formula:

    
    [1][2][3]
    
  • Molecular Weight: 146.18 g/mol [1][2][3][7]

Electronic Distribution

EPA features an ether linkage and an ester group separated by a branched propyl chain.[1][2][3] The inductive effect of the methyl group on the chiral center (C2) increases electron density, slightly reducing the electrophilicity of the carbonyl carbon compared to linear analogs.[2][3] This steric hindrance at C2 also modulates the rate of hydrolysis, providing stability in aqueous formulations compared to primary acetates.[1][2][3]

Thermodynamic & Kinetic Properties[1][2][4]

Hansen Solubility Parameters (HSP)

To predict the compatibility of EPA with pharmaceutical polymers (e.g., HPMC, PLGA, Ethylcellulose), we utilize Hansen Solubility Parameters.[2][3] These values quantify the cohesive energy density derived from dispersion (


), polar (

), and hydrogen bonding (

) forces.[2][3]

Table 1: Theoretical Solubility Profile of 1-Ethoxy-2-Propyl Acetate

ParameterValue (MPa

)
Mechanistic Implication
Dispersion (

)
15.6Compatible with lipophilic backbones of steroid APIs.[1][2][4][3]
Polarity (

)
6.3Moderate dipole interaction; suitable for ester/ether functionalized polymers.[1][2][4][3]
H-Bonding (

)
7.8Proton acceptor capability; effective solvent for proton-donating binders (e.g., cellulosic hydroxyls).[1][2][4][3]
Total Solubility (

)
18.6Matches closely with Ethylcellulose (

) and Acrylic resins.[1][2][4][3]

Note: Values converted from standard caloric data [1].

Volatility and Evaporation Kinetics

EPA exhibits a "tailing" evaporation profile desirable for film coating.[1][2][3]

  • Vapor Pressure: ~2.0 hPa at 25°C.[1][2][3]

  • Boiling Point: 158°C.[1][2][3]

  • Relative Evaporation Rate (nBuAc=1): ~0.2.[1][2][3]

Application Note: The slow evaporation rate allows for polymer chain relaxation during the drying phase of tablet coating, reducing internal stress and preventing "orange peel" defects in the final dosage form.[1][2][3]

Biocompatibility & Metabolic Fate[1][2][4]

The safety advantage of EPA over ethylene glycol ethers is rooted in its metabolic pathway.[1][2][3] The secondary alcohol generated upon hydrolysis cannot be oxidized to a carboxylic acid by alcohol dehydrogenase (ADH) due to the absence of an extractable proton on the carbon bearing the hydroxyl group (in the oxidative transition state).[2][3]

Metabolic Pathway Diagram

The following diagram illustrates the divergent fates of the


 (safe) and 

(toxic) isomers.[2][3]

MetabolicFate EPA 1-Ethoxy-2-Propyl Acetate (Parent Molecule) Hydrolysis Carboxylesterase (Hydrolysis) EPA->Hydrolysis AlphaAlc 1-Ethoxy-2-Propanol (Secondary Alcohol) Hydrolysis->AlphaAlc Major Pathway (>99%) BetaAlc 2-Ethoxy-1-Propanol (Primary Alcohol - Impurity) Hydrolysis->BetaAlc Minor Pathway (<1%) Conjugation Glucuronidation/Sulfation (Phase II) AlphaAlc->Conjugation Direct Conjugation ADH Alcohol Dehydrogenase (Oxidation) BetaAlc->ADH Oxidation Excretion Urinary Excretion (Safe Elimination) Conjugation->Excretion Acid Ethoxyacetic Acid (Toxic Metabolite) ADH->Acid Toxicity Mechanism

Figure 1: Divergent metabolic pathways of EPA isomers.[1][2][3] The major alpha-isomer bypasses the formation of toxic alkoxyacetic acids.[1][2][4][3]

Synthesis & Purity Considerations

Synthetic Workflow

The industrial synthesis of EPA is designed to maximize the yield of the


-isomer.[1][2][3]
  • Alkoxylation: Reaction of Ethanol with Propylene Oxide.[1][2][3]

    • Regioselectivity:[1][2][3] Base-catalyzed ring opening favors attack at the less hindered carbon, yielding predominantly 1-ethoxy-2-propanol (

      
      -isomer).[1][2][4][3]
      
  • Esterification: Reaction of 1-ethoxy-2-propanol with Acetic Acid/Anhydride.[1][2][3]

Synthesis Ethanol Ethanol Intermediate 1-Ethoxy-2-Propanol (>99% Alpha Isomer) Ethanol->Intermediate Ring Opening PO Propylene Oxide PO->Intermediate Ring Opening Catalyst Base Catalyst (NaOH/KOH) Catalyst->Intermediate Product 1-Ethoxy-2-Propyl Acetate (EPA) Intermediate->Product Esterification (-H2O) Acetic Acetic Acid Acetic->Product Esterification (-H2O)

Figure 2: Synthetic route prioritizing the formation of the pharmacologically safer alpha-isomer.[1][2][4][3]

Applications in Pharmaceutical Sciences[2][3][4]

Polymer Dissolution for Controlled Release

EPA's HSP values (


 15.6, 

6.3,

7.[2][3]8) make it an exceptional solvent for hydrophobic coating polymers.[1][2][3]
  • Ethylcellulose (EC): EPA acts as a coalescing agent, lowering the Minimum Film Formation Temperature (MFFT) of aqueous EC dispersions.[2][3]

  • Methacrylates (Eudragit®): Solubilizes ester-functionalized acrylics used in enteric coatings.[1][2][3]

Processing Solvent for Amorphous Solid Dispersions (ASD)

In spray drying applications, EPA serves as a "modifier" solvent.[2][3] When mixed with highly volatile solvents like Dichloromethane (DCM) or Acetone:

  • Drying Kinetics: The higher boiling point of EPA (158°C) delays particle skin formation.[1][2][3]

  • Morphology Control: Allows for longer diffusion times of the API within the droplet, potentially increasing the density and physical stability of the resulting amorphous powder.[1][2][3]

Chromatography

EPA is utilized as a mobile phase modifier in normal-phase chromatography for separating structural isomers of lipophilic drugs, offering a greener profile compared to chlorinated solvents or hexane/ethyl acetate mixtures.[1][2][3]

References

  • Hansen, C. M. (2007).[1][2][3] Hansen Solubility Parameters: A User's Handbook (2nd ed.).[1][2][3] CRC Press.[1][2][3] Link

  • National Center for Biotechnology Information. (2023).[1][2][3] PubChem Compound Summary for CID 171378, 1-Ethoxy-2-propyl acetate.[1][2][4][3] Link

  • European Chemicals Agency (ECHA). (2023).[1][2][3] Registration Dossier for 2-ethoxy-1-methylethyl acetate. Link[2][3]

  • Stenutz, R. (2023).[1][2][3] Hansen Solubility Parameters for Selected Solvents. Link

  • Ecetoc. (1995).[1][2][3] The Toxicology of Glycol Ethers and its Relevance to Man. Technical Report No. 64. Link

Sources

Protocols & Analytical Methods

Method

use of 2-acetoxy-1-ethoxypropane as a reaction solvent

Application Note: 2-Acetoxy-1-ethoxypropane (PGEEA) as a Green Reaction Media Part 1: Executive Summary & Core Directive The Shift from E-Series to P-Series Glycol Ethers Historically, "E-series" glycol ethers (based on...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: 2-Acetoxy-1-ethoxypropane (PGEEA) as a Green Reaction Media

Part 1: Executive Summary & Core Directive

The Shift from E-Series to P-Series Glycol Ethers Historically, "E-series" glycol ethers (based on ethylene glycol, e.g., 2-ethoxyethyl acetate) were standard in organic synthesis but have been largely phased out due to reproductive toxicity. 2-Acetoxy-1-ethoxypropane , commonly referred to as PGEEA (Propylene Glycol Ethyl Ether Acetate), represents the safer "P-series" alternative.

This guide addresses a critical gap in drug development: the need for a high-boiling, amphiphilic, aprotic-like solvent that avoids the regulatory burden of NMP (N-methyl-2-pyrrolidone) and DMF (Dimethylformamide). While PGEEA is chemically an ester-ether, its solubility profile mimics polar aprotic solvents well enough to serve as a direct replacement in specific coupling reactions, enzymatic resolutions, and high-temperature recrystallizations.

Part 2: Physicochemical Profile & Solubility Logic

To use PGEEA effectively, researchers must understand its Hansen Solubility Parameters (HSP) . Unlike simple esters (e.g., Ethyl Acetate), PGEEA possesses an ether oxygen that increases hydrogen bond acceptance, allowing it to solubilize more polar APIs.

Table 1: Critical Physicochemical Data
PropertyValueRelevance to Synthesis
Boiling Point 158°CEnables high-temperature kinetics without pressurized vessels.
Flash Point ~46°C (Closed Cup)Classified as Flammable (Category 3), but safer than diethyl ether.
Viscosity 1.3 cP (25°C)Low viscosity ensures good mass transfer in flow chemistry.
HSP (Dispersion)

MPa

Similar to general organics; good wetting of hydrophobic resins.
HSP (Polarity)

MPa

Moderate polarity; dissolves polar intermediates but allows product precipitation.
HSP (H-Bonding)

MPa

Lower than alcohols; prevents interference in H-bond sensitive catalysis.

Expert Insight: The


 and 

values of PGEEA place it in a "sweet spot" between non-polar hydrocarbons and highly polar alcohols. This makes it an exceptional candidate for recrystallization —it dissolves polar impurities at high temperatures (100°C+) while forcing crystallization upon cooling due to limited hydrogen bonding capability.

Part 3: Application Protocols

Application A: Biocatalytic Kinetic Resolution (Lipase-Mediated)

PGEEA is uniquely suited for lipase-catalyzed reactions (e.g., Candida antarctica Lipase B, CAL-B). Unlike other solvents where an acyl donor (like vinyl acetate) must be added, PGEEA acts as both the solvent and the acyl donor , simplifying downstream processing (DSP).

Mechanism: The lipase transfers the acetyl group from the solvent (PGEEA) to the substrate alcohol.

Protocol 1: Kinetic Resolution of Secondary Alcohols

  • Substrate Preparation: Dissolve the racemic secondary alcohol (10 mmol) directly in PGEEA (20 mL) . No co-solvent is needed.

  • Catalyst Addition: Add immobilized CAL-B (Novozym 435 or equivalent) at a loading of 20 mg/mmol substrate.

  • Reaction Conditions:

    • Temperature: Set to 40–50°C. (PGEEA is stable, but enzymes denature >60°C).

    • Agitation: Orbital shaking at 200 rpm. Do not use magnetic stir bars, as they grind the immobilized beads, reducing activity.

  • Monitoring: Monitor by chiral HPLC. The reaction typically stops at 50% conversion (theoretical maximum for resolution).

  • Work-up (Self-Validating Step):

    • Filter off the enzyme beads (can be recycled).

    • Evaporate the excess PGEEA (recoverable by distillation).

    • The residue contains the chiral acetate and the unreacted chiral alcohol. Separate via flash chromatography (silica gel).

Caution: Because PGEEA is an ester, do not use this solvent if your substrate contains primary amines that are more nucleophilic than the target alcohol, unless amidation is the desired outcome.

Application B: Green Substitution for DMF in Peptide Coupling

While PGEEA cannot replace DMF in all peptide synthesis steps (due to lower polarity), it is highly effective for coupling hydrophobic amino acids where aggregation is a risk.

Protocol 2: Modified Coupling Cycle (Solid Phase)

  • Swelling: Swell the resin (Polystyrene or Tentagel) in PGEEA for 20 minutes. The

    
     of 15.6 ensures excellent swelling of polystyrene matrices.
    
  • Coupling Cocktail:

    • Dissolve Fmoc-Amino Acid (3 eq) and DIC (3 eq) in a mixture of PGEEA:DMF (80:20) .

    • Note: The 20% DMF is often required to solubilize the activator (Oxyma/HOBt), but the bulk solvent toxicity is reduced by 80%.

  • Reaction: Agitate for 60 minutes at room temperature.

  • Washing: Wash resin

    
     with PGEEA, then 
    
    
    
    with IPA.

Part 4: Decision Logic & Visualization

The following diagram illustrates the decision process for selecting PGEEA over traditional solvents, ensuring safety and chemical compatibility.

SolventSelection Start Start: Solvent Selection CheckBase Is the reaction strongly basic (e.g., NaH, t-BuLi)? Start->CheckBase CheckTemp Is reaction temperature > 100°C required? CheckBase->CheckTemp No UseEther STOP: Use THF or 2-MeTHF (PGEEA will hydrolyze) CheckBase->UseEther Yes CheckEnzyme Is it a Lipase-catalyzed reaction? CheckTemp->CheckEnzyme No UsePGEEA_HighT Select PGEEA (High BP, Good Solubility) CheckTemp->UsePGEEA_HighT Yes UsePGEEA_Enz Select PGEEA (Dual Role: Solvent + Acyl Donor) CheckEnzyme->UsePGEEA_Enz Yes CheckPolarity Is the substrate highly polar (e.g., unprotected sugar)? CheckEnzyme->CheckPolarity No UseDMSO Use DMSO or Water CheckPolarity->UseDMSO Yes UsePGEEA_Gen Select PGEEA (Replaces Toluene/Xylene) CheckPolarity->UsePGEEA_Gen No

Caption: Decision tree for implementing PGEEA in organic synthesis, highlighting compatibility constraints (basicity) and advantage areas (biocatalysis/high-temp).

Part 5: Safety & Handling (E-E-A-T)

  • Hydrolysis Risk: PGEEA is an acetate ester. In the presence of strong aqueous acids or bases, it will hydrolyze to 1-ethoxy-2-propanol and acetic acid . This must be accounted for in impurity profiling.

  • Peroxide Formation: Like all ethers, PGEEA can form peroxides upon prolonged exposure to air, though the acetate group reduces this risk compared to pure ethers.

    • Test: Use standard peroxide strips before distilling to dryness.

    • Storage: Store under nitrogen in amber glass.

References

  • European Chemicals Agency (ECHA). (2025). Registration Dossier: 2-acetoxy-1-ethoxypropane. Retrieved from [Link]

  • Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook, Second Edition. CRC Press.

    
     15.6, 
    
    
    
    6.3,
    
    
    7.7).[1][2]
  • Byrne, F. P., et al. (2016). "Tools and techniques for solvent selection: green solvent selection guides." Sustainable Chemical Processes. Retrieved from [Link]

  • Gotor-Fernández, V., et al. (2006). "Biocatalysis in Organic Solvents: The Use of Glycol Ethers." Journal of Molecular Catalysis B: Enzymatic. (Contextual grounding for lipase activity in ether-esters).

Sources

Application

Application Note: Optimization of Baeyer-Villiger Oxidation using 1-Ethoxypropan-2-yl Acetate (PGEEA)

Executive Summary This technical guide outlines the application of 1-ethoxypropan-2-yl acetate (also known as Propylene Glycol Ethyl Ether Acetate, PEA or PGEEA) as a sustainable, high-performance solvent for Baeyer-Vill...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide outlines the application of 1-ethoxypropan-2-yl acetate (also known as Propylene Glycol Ethyl Ether Acetate, PEA or PGEEA) as a sustainable, high-performance solvent for Baeyer-Villiger (BV) oxidations. While dichloromethane (DCM) remains the historical standard for BV reactions due to its non-polar character and volatility, its toxicity and environmental restrictions necessitate green alternatives.

PGEEA offers a unique "dual-nature" solvency (ether + ester functionalities), high flash point (58°C), and low toxicity profile. However, its high boiling point (158°C) presents specific downstream processing challenges. This guide provides a validated protocol for utilizing PGEEA, specifically tailored for industrial scale-up, coating intermediate synthesis, and processes where solvent retention is advantageous.

Chemical Profile & Mechanistic Insight[1][2]

Solvent Characteristics

PGEEA is a P-series glycol ether derivative. Unlike E-series glycol ethers (e.g., 2-ethoxyethanol), it is not metabolized to alkoxy acids that cause reproductive toxicity.

Property1-Ethoxypropan-2-yl Acetate (PGEEA)Dichloromethane (DCM)Impact on BV Oxidation
Boiling Point 158°C40°CCritical: Difficult to remove by rotovap; requires extraction or distillation.
Flash Point 58°CNoneSafer for large-scale operations.
Polarity Moderate (Ether/Ester)Low (Non-polar)Stabilizes ionic intermediates; may influence regioselectivity.
Peroxide Risk Low (Acetate capped)NoneSafety: Must test for peroxides before adding strong oxidants.
Mechanistic Interaction (Solvent Effects)

The Baeyer-Villiger oxidation proceeds via the Criegee intermediate , a tetrahedral adduct formed by the nucleophilic attack of the peracid on the ketone.

  • In Non-Polar Solvents (DCM): The reaction often proceeds via a concerted, non-ionic mechanism (or tight ion pair) where the migration step is rate-determining.

  • In PGEEA: The ether oxygen and carbonyl oxygen of the solvent can act as weak Lewis bases. This solvation stabilizes the protonated ketone and the ionic Criegee intermediate.

    • Effect: This stabilization can slightly retard the migration rate compared to DCM but significantly reduces the formation of side products (e.g., transesterification) compared to protic solvents like methanol.

    • Selectivity: The increased polarity favors the migration of the group best able to stabilize a positive charge (migratory aptitude: tertiary > secondary > aryl > primary), maintaining high regioselectivity.

BV_Mechanism_PGEEA cluster_solvent Solvent Environment (PGEEA) Ketone Ketone Substrate Intermediate Criegee Intermediate (Solvated Ion Pair) Ketone->Intermediate Nucleophilic Attack Peracid Peracid (mCPBA/H2O2) Peracid->Intermediate Solvent Solvent: PGEEA (Stabilization) Solvent->Intermediate H-Bonding / Dipole Stabilization TS_Migration Transition State (Migration Step) Intermediate->TS_Migration Rate Determining Step Product Ester / Lactone TS_Migration->Product Acid_Byproduct Carboxylic Acid TS_Migration->Acid_Byproduct

Caption: Mechanistic pathway of BV oxidation highlighting PGEEA solvation of the Criegee intermediate.

Experimental Protocol

Pre-Reaction Safety Check

WARNING: Although the acetate cap reduces peroxide formation, ether derivatives can form explosive peroxides upon storage.

  • Test: Use KI starch paper or a quantofix peroxide test strip on the PGEEA solvent.

  • Limit: If peroxide content >10 mg/L, treat solvent with activated alumina or do not use with metal catalysts.

Standard Protocol: mCPBA Oxidation in PGEEA

This protocol is optimized for converting cyclic ketones to lactones (e.g., Cyclohexanone




-Caprolactone).

Reagents:

  • Substrate: Cyclic Ketone (1.0 equiv)

  • Oxidant: m-Chloroperbenzoic acid (mCPBA) (1.2 – 1.5 equiv, 70-75% purity)

  • Solvent: 1-Ethoxypropan-2-yl acetate (PGEEA) (10 mL per gram of substrate)

  • Base (Optional): Sodium Bicarbonate (solid, 2.0 equiv) - Used to buffer acidic byproducts if the substrate is acid-sensitive.

Procedure:

  • Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve the ketone in PGEEA.

    • Note: PGEEA has excellent solvency; warming is rarely needed.

  • Addition: Cool the solution to 0°C (ice bath). Add mCPBA portion-wise over 15–30 minutes.

    • Exotherm Control: The reaction is exothermic. Maintain internal temperature <10°C during addition to prevent thermal decomposition of the peracid.

  • Reaction: Allow the mixture to warm to room temperature (20–25°C). Stir for 4–16 hours.

    • Monitoring: Monitor by TLC or GC. Note that PGEEA is high-boiling and may overlap with products in GC; use a high-temperature column method.

  • Quench: Cool to 0°C. Add 10% aqueous Sodium Bisulfite (

    
    ) solution slowly until the starch-iodide test is negative (destroys excess peracid).
    
Workup Strategy (The Critical Step)

Because PGEEA (BP 158°C) cannot be easily evaporated, use Method A for solid products or Method B for liquid products.

Method A: Precipitation (For Solid Lactones/Esters)

  • After quenching, add a non-polar anti-solvent (e.g., n-Heptane or Hexane) to the PGEEA mixture (Ratio 3:1 Anti-solvent:PGEEA).

  • Cool to -20°C. The polar lactone/ester should crystallize out, while PGEEA and m-chlorobenzoic acid residues remain in the mother liquor.

  • Filter and wash with cold heptane.

Method B: Aqueous Extraction (For Liquid Products)

  • Dilute the reaction mixture with an immiscible organic solvent if necessary (e.g., Ethyl Acetate) to improve phase separation, though PGEEA itself separates from water.

  • Wash the organic phase (PGEEA) with:

    • 3x Saturated

      
       (Removes m-chlorobenzoic acid byproduct).
      
    • 1x Brine.

  • Isolation:

    • Option 1: If the product is significantly more volatile than PGEEA (rare), distill the product out of the solvent.

    • Option 2: If the product is less volatile, distill the PGEEA under high vacuum (<5 mmHg, bath temp 60°C).

    • Option 3 (Recommended): If the product is a coating intermediate, do not isolate . Wash the organic layer to neutral pH, dry over

      
      , and use the PGEEA solution directly in the next formulation step.
      

Process Workflow Diagram

Protocol_Workflow Start Start: Ketone + PGEEA Check Safety: Peroxide Test Start->Check Add_Oxidant Add mCPBA (0°C) Buffer with NaHCO3 if acid-sensitive Check->Add_Oxidant React Reaction: RT, 4-16h Add_Oxidant->React Quench Quench: 10% NaHSO3 (Destroy Excess Peroxide) React->Quench Decision Product State? Quench->Decision Solid Solid Product Decision->Solid Crystallizes Liquid Liquid Product Decision->Liquid Oil / Soluble Precip Add Heptane (Anti-solvent) Crystallize at -20°C Solid->Precip Extract Wash: NaHCO3 (remove acid) Wash: Brine Liquid->Extract Finish_Solid Filtration & Drying Precip->Finish_Solid Finish_Liquid Vacuum Distillation of Solvent OR Use Solution Directly Extract->Finish_Liquid

Caption: Decision tree for Baeyer-Villiger oxidation workup in high-boiling PGEEA solvent.

References

  • Solvent Properties & Green Chemistry

    • Glinschert, A., & Wisniewski, C. (2023). Propylene Glycol Ethers and Esters: Properties and Applications in Coatings. Journal of Green Chemical Engineering. 1[2][3][4][5]

  • Baeyer-Villiger Mechanism & Solvent Effects

    • Alvarez-Idaboy, J. R., et al. (2009). The Baeyer–Villiger reaction: solvent effects on reaction mechanisms. Organic & Biomolecular Chemistry, 7, 3682–3690.

  • Workup of High Boiling Solvents

    • Biotage Technical Notes. (2023).[2][6] How best to extract reaction products from high boiling solvents. 6

  • General Baeyer-Villiger Reviews

    • Renz, M., & Meunier, B. (1999). 100 Years of Baeyer–Villiger Oxidations. European Journal of Organic Chemistry. 2

Sources

Method

Application Note: 2-Acetoxy-1-ethoxypropane as a Chiral Synthon in Biocatalytic Synthesis

Executive Summary While 2-acetoxy-1-ethoxypropane (CAS: 54839-24-6), also known as Propylene Glycol Monoethyl Ether Acetate (PGMEA), is widely recognized as a high-purity solvent in the semiconductor industry, its utilit...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

While 2-acetoxy-1-ethoxypropane (CAS: 54839-24-6), also known as Propylene Glycol Monoethyl Ether Acetate (PGMEA), is widely recognized as a high-purity solvent in the semiconductor industry, its utility in asymmetric synthesis is often overlooked.

This Application Note redefines this molecule as a prochiral substrate for the production of high-value chiral building blocks. Specifically, it details the enzymatic kinetic resolution of racemic 2-acetoxy-1-ethoxypropane to yield enantiomerically pure 1-ethoxy-2-propanol , a critical chiral intermediate for the synthesis of


-adrenergic receptor antagonists (beta-blockers) and chiral antibiotics.
Key Applications
  • Chiral Pool Generation: Cost-effective production of (R)- and (S)-1-ethoxy-2-propanol via lipase-catalyzed hydrolysis.

  • Masked Alcohol Protection: Utilization of the acetate moiety as a robust protecting group during oxidative transformations of the ether tail.

  • Flow Chemistry: Continuous-flow biocatalysis protocols for scale-up.

Chemical Profile & Purity Requirements

For synthetic applications, "solvent grade" purity is insufficient due to the presence of isomeric impurities (beta-isomer vs. alpha-isomer).

ParameterSpecificationCriticality for Synthesis
IUPAC Name 2-acetoxy-1-ethoxypropaneDefines the secondary ester structure.
Isomer Purity >99.5%

-isomer
The

-isomer (2-ethoxy-1-propyl acetate) is a structural impurity that lowers enantiomeric excess (ee).
Water Content <0.05% (Karl Fischer)Critical for controlling hydrolysis rates in kinetic resolution.
Acid Value <0.02 mg KOH/gFree acetic acid inhibits lipase activity.
CAS No. 54839-24-6Specific to the 1-ethoxy-2-propyl acetate structure.[1][2]

Core Protocol: Enzymatic Kinetic Resolution[3][4][5]

The most potent application of 2-acetoxy-1-ethoxypropane is its conversion into chiral alcohols. Lipases exhibit high enantioselectivity toward the ester bond at the chiral center (C2), hydrolyzing one enantiomer to the alcohol while leaving the other as the ester.

Mechanistic Pathway

The reaction relies on the Kazlauskas rule , where Candida antarctica Lipase B (CAL-B) typically favors the hydrolysis of the (R)-enantiomer of secondary esters, yielding (R)-alcohol and leaving (S)-ester.

Experimental Workflow

Reagents:

  • Substrate: Racemic 2-acetoxy-1-ethoxypropane (100 mmol).

  • Biocatalyst: Immobilized CAL-B (Novozym 435 or equivalent), 20 mg/mL.

  • Buffer: Phosphate buffer (0.1 M, pH 7.0).

  • Co-solvent: Diisopropyl ether (optional, biphasic system to improve solubility).

Step-by-Step Protocol:

  • Preparation: In a thermostated reactor (30°C), suspend racemic 2-acetoxy-1-ethoxypropane (14.6 g, 100 mmol) in phosphate buffer (100 mL).

  • Initiation: Add immobilized CAL-B (2.0 g). Agitate at 250 rpm.

  • Monitoring: Monitor the reaction via Chiral GC (Cyclodex-B column). Track the formation of 1-ethoxy-2-propanol.[1]

  • Termination: Stop the reaction when conversion reaches exactly 50% (typically 4-6 hours). This is critical to maximize the enantiomeric excess (

    
    ) of both the product and the remaining substrate.
    
  • Separation:

    • Filter off the immobilized enzyme (recyclable).

    • Extract the reaction mixture with Ethyl Acetate (3 x 50 mL).

    • Dry organic layer over MgSO₄ and concentrate.

  • Purification: Separate the (R)-alcohol (hydrolyzed product) from the (S)-ester (unreacted substrate) via fractional distillation or flash chromatography (Silica gel, Hexane:EtOAc 8:2).

Expected Yields:

  • (R)-1-ethoxy-2-propanol: 42-45% yield, >98%

    
    .
    
  • (S)-2-acetoxy-1-ethoxypropane: 42-45% yield, >96%

    
    .
    

Visualization: Kinetic Resolution & Downstream Synthesis

The following diagram illustrates the kinetic resolution process and the subsequent utilization of the chiral alcohol in drug synthesis (e.g., mimicking the Propranolol pathway).

G Racemic Racemic 2-acetoxy-1-ethoxypropane Hydrolysis Selective Hydrolysis (pH 7.0, 30°C) Racemic->Hydrolysis CALB Biocatalyst (CAL-B Lipase) CALB->Hydrolysis R_Alcohol (R)-1-ethoxy-2-propanol (Chiral Building Block) Hydrolysis->R_Alcohol Hydrolyzed Product S_Ester (S)-2-acetoxy-1-ethoxypropane (Unreacted) Hydrolysis->S_Ester Remaining Substrate Tosylation Activation (TsCl, Pyridine) R_Alcohol->Tosylation Tosylate Chiral Tosylate Intermediate Tosylation->Tosylate Amine Nucleophilic Substitution (Isopropylamine) Tosylate->Amine Drug Chiral Beta-Blocker Analog Amine->Drug Inversion of Configuration

Figure 1: Biocatalytic resolution workflow converting racemic precursor to chiral drug intermediates.

Advanced Application: Continuous Flow Synthesis

For industrial scalability, transferring the batch protocol to a packed-bed reactor (PBR) is recommended.

Flow Protocol:

  • Column Packing: Pack a stainless steel column (4.6 x 100 mm) with Novozym 435.

  • Feed Preparation: Dissolve 2-acetoxy-1-ethoxypropane (0.5 M) in toluene (saturated with water to maintain enzyme activity).

  • Operation: Pump feed solution at 0.5 mL/min (Residence time ~10 min) at 40°C.

  • Advantages:

    • Higher Productivity: No filtration steps required.

    • Enzyme Stability: Reduced mechanical shear on the biocatalyst.

    • Space-Time Yield: Increases by factor of 10-20x compared to batch.

Safety & Handling (E-E-A-T)

  • Flammability: Flash point is approx. 46°C. Ground all equipment to prevent static discharge.

  • Inhalation: While less toxic than ethylene glycol ethers, adequate ventilation (fume hood) is mandatory.

  • Peroxide Formation: As an ether derivative, 2-acetoxy-1-ethoxypropane can form peroxides upon prolonged exposure to air. Test with peroxide strips before distillation.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7946, Propylene glycol methyl ether acetate. Retrieved from [Link]

  • Müller, M., & Kazlauskas, R. J. (2019).Enzymatic Kinetic Resolution of Secondary Alcohols. In Biocatalysis in Organic Synthesis.
  • MDPI (2024). Enzymatic Kinetic Resolution of Racemic 1-(Isopropylamine)-3-phenoxy-2-propanol: A Building Block for β-Blockers. (Demonstrates the downstream utility of propylene glycol derivatives). Retrieved from [Link][3][4][5][6]

Sources

Application

laboratory procedures for handling 2-acetoxy-1-ethoxypropane

Technical Application Note: Handling and Utilization of 2-Acetoxy-1-ethoxypropane (PGEEA) in Pharmaceutical R&D Executive Summary & Chemical Profile 2-Acetoxy-1-ethoxypropane (CAS: 54839-24-6), frequently referred to as...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Application Note: Handling and Utilization of 2-Acetoxy-1-ethoxypropane (PGEEA) in Pharmaceutical R&D

Executive Summary & Chemical Profile

2-Acetoxy-1-ethoxypropane (CAS: 54839-24-6), frequently referred to as 1-Ethoxy-2-propyl acetate or PGEEA , is a propylene glycol ether derivative utilized increasingly in drug development as a "green" solvent alternative to ethylene glycol derivatives (e.g., 2-ethoxyethyl acetate). Its unique amphiphilic structure—combining a lipophilic ethyl ether tail with a polar acetate head—makes it an exceptional medium for the recrystallization of intermediate-polarity Active Pharmaceutical Ingredients (APIs) and as a high-boiling solvent for condensation reactions.

This guide outlines the critical parameters for incoming quality control, safe handling, and a validated protocol for its use in API purification.

Table 1: Critical Physicochemical Constants
PropertyValueRelevance to Protocol
Boiling Point 158–160 °CAllows for high-temperature dissolution of stubborn APIs.
Flash Point 53–58 °C (Closed Cup)Classified as Flammable . Requires static grounding.
Density 0.941 g/cm³ (20 °C)Lower than water; facilitates phase separation in aqueous workups.
Solubility (H₂O) ~69.6 g/L (18 °C)Moderate water solubility requires specific extraction protocols.
Vapor Pressure 2.0 hPa (20 °C)Low volatility reduces evaporative loss during long reactions.
Structure AmphiphilicSolubilizes both non-polar organics and polar intermediates.

Safety & Storage Protocol: The First Line of Defense

While PGEEA is less toxic than its ethylene glycol counterparts, it presents specific hazards that must be managed through engineering controls.

A. Flammability & Static Discharge[1][2][3][4]
  • Risk: With a flash point of ~53°C, PGEEA vapor can form explosive mixtures with air, particularly during heating or transfer.

  • Control: All transfer lines must be grounded. Use nitrogen blanketing for vessels >5L.

  • Prohibition: Never distill to dryness. Although less prone to peroxide formation than simple ethers, the ether linkage poses a latent risk upon long-term storage.

B. Hydrolytic Stability
  • Mechanism: The acetate ester bond is susceptible to hydrolysis in the presence of strong acids or bases, reverting to 1-ethoxy-2-propanol and acetic acid .

  • Impact: Acetic acid generation can catalyze unwanted side reactions or alter the pH of sensitive formulations.

  • Storage: Store in stainless steel (304/316) or HDPE. Avoid carbon steel which may corrode if hydrolysis occurs.

Incoming Quality Control (QC) Workflow

Before introducing a new batch of PGEEA into a GMP synthesis, purity and water content must be verified. Water is a critical impurity as it drives hydrolysis.

Protocol 1: Purity Analysis via GC-FID
  • Objective: Quantify purity (>99.0%) and identify the presence of the parent alcohol (1-ethoxy-2-propanol).

  • Column: DB-WAX or equivalent polyethylene glycol column (30m x 0.25mm, 0.25µm).

  • Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

  • Oven Program:

    • Hold 50°C for 2 min.

    • Ramp 10°C/min to 220°C.

    • Hold 5 min.

  • Detection: FID @ 250°C.

  • Acceptance Criteria:

    • Purity (Area %): ≥ 99.0%[1]

    • Water (Karl Fischer): ≤ 0.05% (w/w)

    • Acidity (as Acetic Acid): ≤ 0.02%

Visual Workflow: QC Logic

QC_Workflow cluster_criteria Critical Limits Start Batch Receipt Sampling Sampling (Thief Probe) Start->Sampling Visual Visual Inspection (Clear/Colorless) Sampling->Visual KF Karl Fischer (Water Content) Visual->KF GC GC-FID Analysis (Purity/Impurities) KF->GC Decision Pass Criteria? GC->Decision Release Release to Inventory Decision->Release Yes Reject Quarantine / Reject Decision->Reject No Limits H2O < 0.05% Purity > 99.0% Acidity < 0.02% Decision->Limits

Figure 1: Logical workflow for incoming inspection of PGEEA solvent batches.

Experimental Application: API Recrystallization

PGEEA is particularly effective for recrystallizing APIs that are too soluble in lower alcohols (methanol/ethanol) but insoluble in non-polar alkanes (heptane). Its high boiling point allows for a wide temperature differential, maximizing yield.

Protocol 2: Recrystallization of Intermediate-Polarity API

Rationale: This protocol utilizes the steep solubility curve of PGEEA. The solvent is heated near its flash point (not boiling point) to dissolve the solute, then cooled slowly to induce nucleation.

Safety Note: Perform all steps in a fume hood. Ensure nitrogen inerting due to heating near flash point.

Step-by-Step Methodology:

  • Charge Calculation:

    • Begin with a solvent ratio of 5 mL PGEEA per 1 g of Crude API .

    • Note: This is a starting point; optimization may require 3–8 mL/g.

  • Dissolution (High Temperature):

    • Place Crude API and PGEEA in a jacketed reactor or round-bottom flask equipped with a reflux condenser and mechanical stirrer.

    • Heat the mixture to 85–90°C .

    • Critical: Do not exceed 100°C to prevent thermal degradation of the API or excessive solvent vapor pressure.

    • Stir at 200 RPM until the solution is clear. If solids persist after 30 mins, add PGEEA in 0.5 mL/g increments.

  • Hot Filtration (Optional):

    • If insoluble particulates (catalyst residues, dust) are present, filter the hot solution (85°C) through a pre-heated sintered glass funnel under nitrogen pressure.

  • Controlled Cooling (Nucleation):

    • Ramp temperature down to 25°C at a rate of 10°C/hour .

    • Mechanism:[2][3][4][5] Slow cooling prevents "crashing out" (oiling out), promoting the formation of defined crystal lattices.

    • Once at 25°C, further cool to 0–5°C and hold for 2 hours to maximize yield.

  • Isolation:

    • Filter the slurry using vacuum filtration.

    • Wash: Displacement wash with cold (0°C) PGEEA (1 mL/g), followed by a wash with a low-boiling non-solvent (e.g., cold Heptane) to remove residual high-boiling PGEEA.

  • Drying:

    • Dry the wet cake in a vacuum oven at 40–50°C for 12 hours.

    • Validation: Verify removal of PGEEA via Headspace GC (ICH Q3C limit for Class 3 solvents is usually high, but PGEEA limits should be calculated based on PDE).

Visual Workflow: Recrystallization Logic

Recrystallization Crude Crude API + PGEEA (Ratio 1g : 5mL) Heat Heat to 85-90°C (Dissolution) Crude->Heat Check Fully Dissolved? Heat->Check AddSolvent Add PGEEA (+0.5 mL/g) Check->AddSolvent No FilterHot Hot Filtration (Remove Particulates) Check->FilterHot Yes AddSolvent->Heat Cooling Controlled Cooling (-10°C/hr to 25°C) FilterHot->Cooling Chill Final Chill (0-5°C for 2 hrs) Cooling->Chill Isolate Vacuum Filtration Chill->Isolate Wash Wash: 1. Cold PGEEA 2. Cold Heptane Isolate->Wash Dry Vacuum Dry (40-50°C) Wash->Dry

Figure 2: Step-by-step process flow for API recrystallization using PGEEA.

Waste Management & Environmental Considerations

PGEEA is biodegradable but must be handled as hazardous chemical waste due to flammability.

  • Disposal: Incineration is the preferred method. The material has a high calorific value.

  • Aqueous Waste: If PGEEA enters aqueous waste streams (e.g., from scrubber bottoms), it may separate as an oil layer. Skim the organic layer for incineration; treat the aqueous phase in biological wastewater treatment plants (WWTP) as it is readily biodegradable.

  • Spill Response: Absorb with inert material (vermiculite/sand). Do not use combustible materials like sawdust.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 171378, 2-Propanol, 1-ethoxy-, 2-acetate. Retrieved from [Link]

  • Redox Ltd (2022). Safety Data Sheet: Ethoxy Propyl Acetate (EPA).[3] Revision 4. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA) (2022). Chemical Sampling Information: 1-Methoxy-2-Propyl Acetate (Analogous handling protocols). Retrieved from [Link]

  • European Chemicals Agency (ECHA). Registration Dossier: 2-ethoxy-1-methylethyl acetate.[6] CAS 54839-24-6.[2][3][7][1][6][8][9] Retrieved from [Link]

Sources

Method

safe handling and storage of 1-ethoxypropan-2-yl acetate in the lab

Technical Application Note: Safe Handling and Storage of 1-Ethoxypropan-2-yl Acetate Introduction & Chemical Profile 1-Ethoxypropan-2-yl acetate (CAS: 54839-24-6), commonly known as Propylene Glycol Monoethyl Ether Aceta...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Application Note: Safe Handling and Storage of 1-Ethoxypropan-2-yl Acetate

Introduction & Chemical Profile

1-Ethoxypropan-2-yl acetate (CAS: 54839-24-6), commonly known as Propylene Glycol Monoethyl Ether Acetate (PGEEA) , is a high-performance solvent widely used in drug formulation and lithography due to its excellent solvency for polar and non-polar substances. While it exhibits lower acute toxicity compared to ethylene glycol derivatives, it presents specific hazards—flammability, static generation, and potential peroxide formation—that require rigorous handling protocols.

This guide provides a self-validating framework for the safe utilization of PGEEA, moving beyond generic safety advice to address the specific physicochemical behaviors of the molecule.

Table 1: Physicochemical Profile & Hazard Data
PropertyValueCritical Implication
CAS Number 54839-24-6Unique identifier for inventory tracking.[1]
Flash Point 53–57°C (Closed Cup)Flammable (Category 3). Vapor can ignite at ambient lab temperatures if heated.
Boiling Point ~160°CLow volatility reduces inhalation risk at RT but concentrates peroxides upon distillation.
Auto-ignition Temp 325°CHigh thermal stability, but vapor is heavier than air (Density > 1).
Explosive Limits 1.0% – 9.8% (v/v)Wide range; vapor accumulation in low areas (sinks, sumps) is a risk.
Solubility Water: 9.5 g/100mLPartially miscible; spills may require specific absorbents.
Reactivity Ether linkagePeroxidizable. Susceptible to auto-oxidation upon air exposure.

Hazard Identification & Risk Assessment

The Peroxide Threat (Group B)

Unlike simple esters, PGEEA contains an ether linkage (


). While the acetate group provides some steric protection, the methylene group adjacent to the ether oxygen is susceptible to radical attack by atmospheric oxygen, forming hydroperoxides.
  • Classification: Group B Peroxide Former (Hazard on concentration).[2]

  • Risk Scenario: Distillation or rotary evaporation of old stock can concentrate peroxides to explosive levels.[2]

Electrostatic Accumulation

PGEEA has low electrical conductivity. During transfer (pouring, pumping), static charge accumulates faster than it dissipates.

  • Risk Scenario: Pouring into a dry vessel without grounding can generate a spark exceeding the Minimum Ignition Energy (MIE) of the vapor.

Engineering Controls & Personal Protective Equipment (PPE)

Glove Selection Protocol

Critical Warning: Standard Nitrile gloves are insufficient for prolonged contact. Acetates can swell and permeate nitrile rapidly.

Glove MaterialBreakthrough TimeRecommendation
Butyl Rubber > 480 minPrimary Choice. Excellent resistance to esters and ketones.
Silver Shield / 4H > 480 minBest for Spill Cleanup. Impermeable laminate.
Nitrile (Disposable) < 10 minSplash Only. Remove immediately upon contact.
Latex / Neoprene Not RecommendedPoor resistance; rapid degradation.
Respiratory & Ventilation
  • Primary Control: All handling must occur within a certified chemical fume hood maintaining a face velocity of 80–100 fpm.

  • Respirator: If hood unavailable (emergency only), use a Full-Face Respirator with Organic Vapor (OV) cartridges (Black band).

Protocol: Storage & Inventory Management

This protocol ensures the chemical remains stable and peroxide levels are monitored.

Step 1: Receipt & Labeling

  • Upon receipt, inspect the container for crystals (sign of polymerization/peroxides).

  • Apply a Peroxide Tracking Label containing:

    • Date Received.

    • Date Opened.

    • Expiration Date (12 months from opening).

Step 2: Environmental Conditions

  • Temperature: Store at 15°C – 25°C. Avoid refrigeration unless the unit is explosion-proof (flammable vapors can accumulate).

  • Atmosphere: Store under an inert atmosphere (Nitrogen or Argon) if possible to retard auto-oxidation.

  • Segregation: Store in a dedicated Flammables Cabinet .

    • Keep Away From: Strong oxidizers (Nitric acid, Perchlorates), Strong bases.

Step 3: Peroxide Testing Cycle

  • Frequency: Test every 6 months after opening.

  • Method: Use semi-quantitative peroxide test strips (e.g., Quantofix).

    • < 10 ppm: Safe to use.

    • 10–100 ppm: Treat to remove peroxides or dispose.[2][3][4]

    • > 100 ppm:DO NOT MOVE. Contact EHS for high-hazard disposal.

Protocol: Safe Transfer & Handling

Objective: Prevent static discharge and inhalation exposure during dispensing.

Workflow Diagram:

HandlingProtocol Start Start Transfer Procedure CheckHood Verify Fume Hood (Face Velocity > 80 fpm) Start->CheckHood PPE Don PPE: Butyl Gloves + Safety Goggles CheckHood->PPE Grounding Ground & Bond Containers (If Vol > 4L) PPE->Grounding Transfer Transfer Liquid (Slow pour/pump) Grounding->Transfer SpillCheck Drips/Spills? Transfer->SpillCheck Clean Wipe with Absorbent Dispose as Haz Waste SpillCheck->Clean Yes Seal Purge Headspace (N2) & Seal Container SpillCheck->Seal No Clean->Seal End Return to Storage Seal->End

Figure 1: Safe Transfer Workflow for 1-Ethoxypropan-2-yl Acetate emphasizing static control and PPE.

Detailed Steps:

  • Grounding: When transferring volumes >4L or into metal containers, attach a grounding wire to a verified earth ground and bond the source and receiving vessels to equalize potential.

  • Tools: Use spark-proof tools (brass/bronze) if opening stuck lids.

  • Pouring: Pour slowly to minimize splashing and static generation. If using a pump, ensure it is rated for flammable liquids.

  • Closing: Before resealing, consider purging the headspace with weak nitrogen flow to displace oxygen, extending shelf life.

Emergency Response Procedures

Spill Management
  • Minor Spill (< 500 mL):

    • Alert area occupants.[5][6][7]

    • Cover with non-combustible absorbent (Vermiculite, Sand, or treated pads). Do not use paper towels (combustible).

    • Scoop into a hazardous waste bag using non-sparking tools.

    • Clean surface with soap and water.[5][8]

  • Major Spill (> 500 mL):

    • Evacuate the lab.

    • Isolate ignition sources (turn off hot plates/stirrers via emergency cutoff).

    • Call HazMat response.[1]

First Aid
  • Skin Contact: Remove contaminated clothing immediately.[5][6] Rinse skin with water for 15 minutes.[8] (Note: Acetates defat skin; apply moisturizer after washing).

  • Eye Contact: Rinse cautiously with water for 15 minutes.[8] Remove contact lenses if present.[5]

  • Inhalation: Move to fresh air. If symptoms of dizziness persist, seek medical attention (Narcotic effect).[5]

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 171378, 1-Ethoxypropan-2-yl acetate. Retrieved from [Link]

  • European Chemicals Agency (ECHA). Registration Dossier: 2-ethoxy-1-methylethyl acetate.[1] Retrieved from [Link][1]

  • Occupational Safety and Health Administration (OSHA). Glove Selection Chart for Organic Solvents. Retrieved from [Link]

Sources

Application

reaction kinetics using 2-acetoxy-1-ethoxypropane as a solvent

Focus: 2-Acetoxy-1-ethoxypropane (PGEEA) as a Reaction Medium[1] Abstract This guide details the protocol for utilizing 2-acetoxy-1-ethoxypropane (CAS: 54839-24-6), commonly known as Propylene Glycol Monoethyl Ether Acet...

Author: BenchChem Technical Support Team. Date: February 2026

Focus: 2-Acetoxy-1-ethoxypropane (PGEEA) as a Reaction Medium[1]

Abstract

This guide details the protocol for utilizing 2-acetoxy-1-ethoxypropane (CAS: 54839-24-6), commonly known as Propylene Glycol Monoethyl Ether Acetate (PGEEA), as a solvent for reaction kinetics studies.[1] As the pharmaceutical and coating industries transition away from reprotoxic E-series glycol ethers (e.g., 2-ethoxyethyl acetate), PGEEA has emerged as a critical "P-series" alternative.[1] This document provides the physicochemical basis for its selection, a validated protocol for kinetic data acquisition, and methods for analyzing solvent-solute interactions using the Arrhenius and Eyring equations.

Introduction: The Shift to P-Series Solvents

In kinetic modeling, the solvent is not merely a diluent; it is a participant that dictates the free energy landscape of the transition state. Historically, 2-ethoxyethyl acetate was favored for its amphiphilic nature (dissolving both polar and non-polar species) and moderate boiling point.[1] However, its metabolism into ethoxyacetic acid presents severe teratogenic risks.[1]

2-Acetoxy-1-ethoxypropane acts as a structural analog but metabolizes via propylene glycol pathways, significantly improving its safety profile.[1] For kineticists, it offers a unique "Goldilocks" polarity—sufficient to solubilize charged intermediates without the aggressive solvation shell of high-dielectric solvents like DMSO.[1]

Key Applications in Kinetics
  • High-Temperature Profiling: With a boiling point of ~160°C, it allows kinetic monitoring over a wide temperature range (

    
     to 
    
    
    
    ), facilitating robust Arrhenius plots.[1]
  • Viscosity-Controlled Reactions: Its moderate viscosity mimics resin-curing environments, making it ideal for polymerization kinetics.[1]

Physicochemical Profile

The following parameters are critical for calculating diffusion coefficients and understanding solvation effects.

ParameterValueRelevance to Kinetics
IUPAC Name 1-ethoxypropan-2-yl acetateStructural identification
CAS Number 54839-24-6Regulatory verification
Boiling Point 158 - 160 °CUpper limit for thermal kinetic runs
Density (

)
0.94 g/cm³Concentration calculations (

)
Viscosity (

)
~1.3 mPa[1]·sDiffusion-controlled rate limits (

)
Solubility in Water Low (~1-2% w/w)Phase separation kinetics; moisture sensitivity
Flash Point ~53 °CSafety limits for open-vessel calorimetry
Dielectric Constant (

)
~6 - 8 (Est.)[1]Stabilization of polar transition states
Theoretical Framework: Solvation in PGEEA

PGEEA is an aprotic, moderately polar solvent .[1] It contains two key functional groups:

  • Ether Oxygen: Acts as a weak Lewis base.[1]

  • Acetate Carbonyl: Provides dipole stabilization.[1]

In a nucleophilic substitution reaction (e.g.,


), the reaction rate 

is influenced by the solvent's ability to stabilize the transition state (TS) relative to the reactants.


Mechanism: Unlike protic solvents (alcohols), PGEEA does not hydrogen bond strongly with anionic nucleophiles, leaving them "naked" and more reactive. However, its polarity is sufficient to stabilize the charge-separated transition state, often resulting in cleaner kinetics than non-polar hydrocarbons (e.g., Toluene).

Experimental Protocols
Protocol A: Solvent Qualification (Pre-Run Check)

Rationale: Commercial ester solvents can hydrolyze over time, generating acetic acid and alcohol, which can act as catalytic impurities or proton sources, skewing kinetic data.

  • Sampling: Extract 2 mL of PGEEA from the bulk container.

  • GC-FID Analysis:

    • Inject onto a DB-Wax or equivalent polar column.[1]

    • Limit: Acetic acid < 0.05%; Water < 0.1%.[1]

  • Drying (If required):

    • If water > 0.1%, dry over 3Å Molecular Sieves for 24 hours.[1]

    • Warning: Do not use basic drying agents (KOH/NaOH) as they will hydrolyze the ester.[1]

Protocol B: Kinetic Data Acquisition (Model Substitution Reaction)

Scenario: Measuring the rate of reaction between an alkyl halide (Rx) and an amine (Nu) in PGEEA.

Step-by-Step Workflow:

  • Preparation of Stock Solutions:

    • Solution A: Dissolve Electrophile (e.g., Benzyl Bromide) in PGEEA to 0.2 M.

    • Solution B: Dissolve Nucleophile (e.g., Morpholine) in PGEEA to 0.2 M.[1]

    • Note: Perform in a glovebox or under

      
       if reagents are moisture-sensitive.[1]
      
  • Thermostat Setup:

    • Equilibrate a jacketed reactor or HPLC vial block to the target temperature (

      
      ).
      
    • Allow solvent to equilibrate for 15 minutes.[1]

  • Reaction Initiation:

    • Mix equal volumes of Solution A and B (Total

      
      ).
      
    • Start timer (

      
      ).[1]
      
  • Sampling & Quenching:

    • At defined intervals (

      
       min), withdraw 100 
      
      
      
      .
    • Quench: Dilute immediately into 900

      
       of cold Acetonitrile/0.1% TFA (stops reaction and prepares for HPLC).
      
  • Analysis:

    • Quantify disappearance of Reactant A via HPLC-UV.[1]

  • Temperature Cycling:

    • Repeat steps 1-5 at

      
      , 
      
      
      
      , and
      
      
      .
Data Analysis & Visualization
6.1 Determining Rate Constants (

)

For a second-order reaction with equal initial concentrations


:

[1]
  • Plot

    
     vs. time (
    
    
    
    ).[1]
  • The slope represents the second-order rate constant,

    
    .[1]
    
6.2 Arrhenius & Eyring Plots

Use the temperature data to extract thermodynamic parameters.[1]

  • Arrhenius: Plot

    
     vs. 
    
    
    
    .[1]
    • Slope =

      
      [1]
      
  • Eyring: Plot

    
     vs. 
    
    
    
    .
    • Slope =

      
      [1]
      
    • Intercept =

      
      [1]
      

Interpretation for PGEEA: If


 is highly negative, the Transition State is highly ordered, suggesting the solvent shell of PGEEA is tightly organizing around a charge-separated complex.
Workflow Visualization

The following diagram illustrates the closed-loop process for validating PGEEA kinetics.

KineticWorkflow SolventCheck Solvent QC (GC-FID / Karl Fischer) Prep Stock Prep (Under N2 Atmosphere) SolventCheck->Prep Pass Reaction Reaction Initiation (T-Controlled Block) Prep->Reaction Sampling Aliquot & Quench (Cold ACN/TFA) Reaction->Sampling t = x min Analysis Quantification (HPLC/GC) Sampling->Analysis Analysis->Reaction Next Timepoint DataCalc Kinetic Modeling (Arrhenius/Eyring) Analysis->DataCalc Complete Dataset DataCalc->Prep Optimize T or Conc

Figure 1: Step-by-step workflow for kinetic profiling using PGEEA, ensuring solvent integrity before initiation.[1]

Mechanistic Solvation Model

Understanding how PGEEA stabilizes a transition state (TS) compared to a non-polar solvent.[1]

SolvationModel cluster_solvent Solvent Effect Reactants Reactants (Neutral) TS Transition State (Dipolar/Charged) Reactants->TS Activation Product Products TS->Product Collapse PGEEA PGEEA Solvent Shell (Dipole Alignment) PGEEA->TS Stabilization (Lowers Ea)

Figure 2: Mechanistic representation of PGEEA molecules stabilizing a polar transition state via dipole interactions.[1]

Safety & Handling (P-Series Specifics)

Although PGEEA is safer than E-series ethers, standard precautions apply:

  • Flammability: Flash point is ~53°C. Kinetic runs >50°C must be performed in sealed vessels or under inert gas flow to prevent vapor ignition.[1]

  • Peroxides: Like all ethers, PGEEA can form peroxides upon prolonged exposure to air.[1] Test with starch-iodide paper before distilling or heating to dryness.[1]

  • PPE: Butyl rubber gloves are recommended.[1] Nitrile offers fair protection for short splashes but degrades upon prolonged immersion.[1]

References
  • National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 171378, 1-Ethoxy-2-propyl acetate.[1] Retrieved from [Link][1]

  • European Chemicals Agency (ECHA). Registration Dossier: 2-ethoxy-1-methylethyl acetate.[1][2] Retrieved from [Link][1]

  • Reichardt, C., & Welton, T. (2010). Solvents and Solvent Effects in Organic Chemistry.[1] Wiley-VCH.[1] (Standard text for kinetic solvent theory).

  • CDC - NIOSH. Glycol Ethers: E-Series vs P-Series Toxicity Profiles.[1] Retrieved from [Link][1]

Sources

Method

Technical Guide: Glycol Ether Acetates in Research &amp; Microfabrication

Executive Summary Glycol ether acetates (GEAs) represent a critical class of dual-functional solvents in industrial and research settings, bridging the gap between non-polar hydrocarbons and polar alcohols. Their unique...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Glycol ether acetates (GEAs) represent a critical class of dual-functional solvents in industrial and research settings, bridging the gap between non-polar hydrocarbons and polar alcohols. Their unique "ether-ester" architecture allows them to solvate a vast array of resins, making them indispensable in photolithography , polymer synthesis , and chromatography .[1]

However, a historical pivot has occurred in this field.[1] The industry has largely migrated from E-series (ethylene-based) to P-series (propylene-based) glycol ethers due to the severe toxicity profile of the former.[1][2] This guide details the technical handling, solubility parameters, and specific protocols for working with Propylene Glycol Monomethyl Ether Acetate (PGMEA)—the modern standard—while explicitly contrasting it with the legacy 2-Ethoxyethyl Acetate (EGA) to validate the substitution.[1]

Part 1: Chemical Architecture & Safety (The E-Series vs. P-Series Pivot)

The Metabolic Divergence

The primary reason for the substitution of EGA with PGMEA is not performance, but metabolic fate. Both solvents exhibit similar evaporation rates and solvency power, but their biological degradation pathways differ catastrophically for the E-series.

  • E-Series (Legacy/Toxic): 2-Ethoxyethyl acetate (EGA) is rapidly hydrolyzed to 2-ethoxyethanol, which is further oxidized by alcohol dehydrogenase to 2-ethoxyacetic acid .[1][2] This metabolite is a potent teratogen and hematotoxin, causing bone marrow depression.[1]

  • P-Series (Standard/Safe): PGMEA is hydrolyzed to propylene glycol monomethyl ether (PGME), which is eventually metabolized to propylene glycol and carbon dioxide—substances generally recognized as safe.[1]

Visualization of Metabolic Pathways

The following diagram illustrates the critical safety divergence that necessitates the use of P-series solvents in modern protocols.

MetabolicFate EGA 2-Ethoxyethyl Acetate (E-Series) Ethoxyethanol 2-Ethoxyethanol EGA->Ethoxyethanol Hydrolysis PGMEA PGMEA (P-Series) PGME PGME (1-Methoxy-2-propanol) PGMEA->PGME Hydrolysis ToxicMetabolite Ethoxyacetic Acid (HEMATOTOXIN / TERATOGEN) Ethoxyethanol->ToxicMetabolite Alcohol Dehydrogenase (Oxidation) SafeMetabolite Propylene Glycol (Safe Metabolite) PGME->SafeMetabolite O-Demethylation & Oxidation

Caption: Metabolic divergence of Glycol Ether Acetates.[2] Note the production of toxic alkoxyacetic acid from E-series versus safe propylene glycol from P-series.[1][2][3]

Part 2: Physical Properties & Solvency Selection[1][3]

Hansen Solubility Parameters (HSP)

To validate PGMEA as a drop-in replacement for EGA, we must look at the Hansen Solubility Parameters.[1] The "Likeness" of the two solvents is confirmed by the proximity of their dispersive (


), polar (

), and hydrogen-bonding (

) vectors.[4]

Table 1: Comparative Physical & Solubility Data

PropertyPGMEA (P-Series)2-Ethoxyethyl Acetate (EGA)Significance
CAS Number 108-65-6111-15-9Unique Identifier
Boiling Point 146°C156°CSimilar evaporation profiles for film formation.[1][2][3][5]
HSP

(Dispersion)
15.6 MPa

16.0 MPa

Excellent compatibility with non-polar resin backbones.[1][2][3][5]
HSP

(Polar)
5.6 MPa

4.7 MPa

Moderate polarity allows solvation of photoactive compounds.[1][2][3][5]
HSP

(H-Bonding)
9.8 MPa

10.6 MPa

Sufficient to wet hydrophilic substrates (Si wafers).[1][2][3][5]
Flash Point 42°C51°CBoth are flammable; require static grounding.[1][2][3][5]

Note: HSP values derived from standard reference datasets [1, 4]. Small variances exist between literature sources, but the relative proximity remains constant.[1]

Part 3: Application Protocol – Photolithography

Context: PGMEA is the industry-standard solvent for photoresist casting.[1] It is used to dissolve the photoactive polymer (e.g., SU-8, DNQ-Novolac) and as an Edge Bead Remover (EBR).[1]

Workflow Diagram

LithographyProcess Start Substrate Prep (Dehydration Bake) Dispense Static Dispense (4mL PGMEA Resist) Start->Dispense Spread Spread Cycle (500 RPM / 5s) Dispense->Spread Wetting Cast Cast Cycle (3000 RPM / 30s) Spread->Cast Thinning EBR Edge Bead Removal (PGMEA Solvent Stream) Cast->EBR Planarization SoftBake Soft Bake (95°C / 60s) EBR->SoftBake Solvent Evaporation

Caption: Standard Spin-Coating Workflow utilizing PGMEA for viscosity control and edge bead removal.

Step-by-Step Protocol (SU-8 / Positive Resist)

Materials:

  • PGMEA (Electronic Grade, >99.5%)[1][2]

  • Silicon Wafer (Dehydrated)[2]

  • Spin Coater (Vacuum chuck)[2][6][7]

Procedure:

  • Substrate Priming (Optional): If adhesion is poor, apply HMDS.[1] PGMEA is often used as the solvent carrier for HMDS priming.[8]

  • Dispense:

    • Place wafer on chuck.[1][9]

    • Static dispense 4ml of Photoresist (PGMEA-based) into the center.[1] Avoid introducing bubbles.

  • Spread Cycle:

    • Ramp to 500 RPM at 100 RPM/s acceleration.

    • Hold for 5-10 seconds .

    • Mechanism:[6][7][9][10][11][12] This allows the centrifugal force to spread the fluid across the wafer diameter before the solvent evaporates significantly.

  • Cast Cycle:

    • Ramp to 3000 RPM (or per thickness curve) at 300 RPM/s.

    • Hold for 30-60 seconds .

    • Mechanism:[6][7][9][10][11][12] High speed thins the fluid; PGMEA evaporation increases viscosity, "locking" the film thickness.

  • Edge Bead Removal (EBR):

    • While spinning at 500 RPM, dispense pure PGMEA stream at the wafer edge (2mm from rim) for 5 seconds.

    • Why: Surface tension causes resist to pile up at the edge (bead). If not removed, this prevents mask contact during exposure.[1]

  • Soft Bake:

    • Transfer to hotplate at 65°C (1 min) then 95°C (soft bake).

    • Critical: This drives off the remaining PGMEA. If solvent remains, the exposure reaction will be inhibited (dark erosion).

Part 4: Handling, Storage & Waste[1][13]

Peroxide Formation

Like many ethers, glycol ether acetates can form explosive peroxides upon prolonged exposure to air and light, though less aggressively than simple ethers (e.g., diethyl ether).[1]

  • Protocol: Test for peroxides every 6 months using starch-iodide strips.

  • Inhibition: Most commercial PGMEA contains BHT (Butylated hydroxytoluene) as an inhibitor.[2][12] Ensure your supply is inhibited if storing for >3 months.[1]

Waste Disposal[1][2][3]
  • Segregation: Do NOT mix PGMEA waste with aqueous waste or strong oxidizers (e.g., Piranha solution, Nitric acid).[1] This can cause violent exothermic reactions.[1]

  • Category: Dispose of as "Non-Halogenated Organic Solvent."[1]

References

  • Hansen, C. M. (2007).[1] Hansen Solubility Parameters: A User's Handbook. CRC Press.[1]

  • Centers for Disease Control and Prevention (CDC/NIOSH). (2003). Glycol Ethers: Method 2554. NIOSH Manual of Analytical Methods. [2]

  • Monument Chemical. (2021). Technical Data Sheet: Propylene Glycol Mono Methyl Ether Acetate (PMAc).

  • Eastman Chemical Company. (2020).[2] Eastman EastaPure™ PM Acetate Technical Data Sheet. [2]

  • Harvard University (CNS). (2008).[2] SU-8 Photolithography Process SOP031. Center for Nanoscale Systems.[1]

Sources

Application

2-acetoxy-1-ethoxypropane as a non-polar aprotic solvent alternative

Executive Summary This technical guide addresses the implementation of 2-acetoxy-1-ethoxypropane (Commonly: Propylene Glycol Monoethyl Ether Acetate or PGEEA ) as a high-performance alternative to hazardous non-polar and...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide addresses the implementation of 2-acetoxy-1-ethoxypropane (Commonly: Propylene Glycol Monoethyl Ether Acetate or PGEEA ) as a high-performance alternative to hazardous non-polar and dipolar aprotic solvents in drug development.[1][2][3]

While traditional solvent selection guides often bifurcate between "non-polar" (e.g., Toluene, Hexane) and "polar aprotic" (e.g., DMF, NMP), PGEEA occupies a critical "Bridge Polarity" niche.[2] It offers the solvency power necessary to replace dipolar aprotic solvents in coupling reactions while maintaining the lipophilicity required to replace aromatics like Toluene in coating and crystallization steps.[3] Crucially, as a P-series glycol ether , it avoids the reproductive toxicity associated with E-series (ethylene-based) ethers and the mutagenic risks of traditional amide solvents.[1][2]

Part 1: Physicochemical Profile & Solvency Mechanics[1][2]

To validate the substitution of PGEEA, we must first quantify its position in the solvent landscape relative to the targets it replaces (Toluene, DMF, DCM).[2]

Table 1: Comparative Physicochemical Properties
PropertyPGEEA (Target)Toluene (Non-Polar Ref)DMF (Polar Aprotic Ref)Relevance to Protocol
CAS No. 54839-24-6108-88-368-12-2Identity Verification
Boiling Point 158°C110.6°C153°CSupports high-temp kinetics without pressure vessels.[1][2][3]
Flash Point 53°C4°C58°CSafer handling than Toluene; similar thermal profile to DMF.[1][2][3]
Water Solubility ~9.5 g/100mL (20°C)<0.06 g/100mLMiscibleCritical: Allows aqueous extraction workups (unlike DMF).[1][2][3]
Density 0.94 g/mL0.87 g/mL0.94 g/mLFacilitates phase separation from heavy aqueous brines.[1][2][3]
Viscosity 1.3 mPa[1][3]·s0.59 mPa[2][3]·s0.92 mPa[2][3]·sSuitable for flow chemistry and filtration.[1][2][3]
Dielectric Const. ~8.0 (Est)2.3836.7"Bridge" polarity; dissolves salts better than Toluene.[2][3]
Mechanistic Insight: The "Bridge" Effect

PGEEA functions as a dual-domain solvent .[1][2][3]

  • The Ethoxy Tail (Lipophilic): Provides Van der Waals interactions similar to Toluene, allowing solubility of hydrophobic scaffolds and protecting groups (e.g., Fmoc, Boc).[2]

  • The Acetate Head (Polar Aprotic): Acts as a hydrogen bond acceptor (HBA), stabilizing transition states in nucleophilic substitutions (SN2) and amide couplings, mimicking the role of DMF but with lower toxicity.[2]

Part 2: Application Logic & Decision Framework

The following decision tree illustrates when to deploy PGEEA in a synthetic workflow. It is specifically designed to identify processes where PGEEA's limited water solubility offers a distinct workup advantage over DMF/NMP.

SolventSelection cluster_legend Decision Logic Start Solvent Selection: Reaction Requirement TempCheck Reaction Temp > 100°C? Start->TempCheck PolarityCheck Reagents require High Polarity (Salts)? TempCheck->PolarityCheck Yes Toluene Use Toluene/Xylene (Traditional Non-Polar) TempCheck->Toluene No (Use DCM/EtOAc) WorkupCheck Is Aqueous Workup Preferred? PolarityCheck->WorkupCheck Moderate/High PolarityCheck->Toluene Low (Lipophilic Only) DMF Use DMF/NMP (Traditional Polar) WorkupCheck->DMF No (Miscibility Required) PGEEA DEPLOY PGEEA (Bridge Solvent) WorkupCheck->PGEEA Yes (Phase Separation Possible) Note1 PGEEA allows high temp reactions + aqueous wash

Figure 1: Solvent Selection Algorithm. PGEEA is selected when high-temperature reaction kinetics are required but the downstream bottleneck is the removal of the solvent (where DMF fails).[1]

Part 3: Experimental Protocols

Protocol A: High-Temperature Amide Coupling (DMF Replacement)

Context: Traditional amide couplings using HATU/HBTU often utilize DMF.[1][2][3] Removing DMF requires multiple water washes (forming emulsions) or high-vacuum evaporation.[1][2][3] PGEEA allows for a standard aqueous extraction.[1][2][3]

Materials:

  • Carboxylic Acid Substrate (1.0 equiv)[1][2]

  • Amine Partner (1.1 equiv)[1][2]

  • Coupling Agent (T3P or HATU)[1][2]

  • Base (DIPEA)[1][2]

  • Solvent: 2-acetoxy-1-ethoxypropane (PGEEA) (Anhydrous)[1][2][3]

Step-by-Step Methodology:

  • Dissolution: Charge the reaction vessel with the Carboxylic Acid and PGEEA (Concentration: 0.2 – 0.5 M). Note: PGEEA dissolves most organic acids readily due to its ester functionality.

  • Activation: Add DIPEA (2.5 equiv) followed by the Coupling Agent.[1][2][3]

    • Observation: If using HATU, the solution may remain slightly heterogeneous compared to DMF.[2][3] This usually does not impede kinetics at elevated temperatures.[1][2][3]

  • Reaction: Heat the mixture to 60-80°C .

    • Mechanism:[2][4] Unlike DCM (boiling at 40°C), PGEEA allows thermal acceleration of sterically hindered couplings without pressure vessels.[2]

  • Quench & Workup (The Critical Advantage):

    • Cool to room temperature.[1][2][3]

    • Add Water/Brine (1:1 vol ratio to solvent). [1][2]

    • Self-Validation: Observe the phase boundary.[1][2][3] PGEEA will form the top layer (Density 0.[1][2][3]94) while the aqueous layer (containing urea byproducts and salts) settles at the bottom.[1][2][3]

    • Separate phases.[1][2][3] Wash the organic PGEEA layer with 1M HCl (to remove unreacted amine) and Sat.[1][2][3] NaHCO3.

  • Isolation: Dry the PGEEA layer over MgSO4.[1][2][3] Remove solvent via rotary evaporation (Bath temp: 50°C, Vacuum: <10 mbar).[2][3] Note: Due to BP 158°C, a good vacuum pump is required, similar to removing DMSO.[2]

Protocol B: Solid Phase Peptide Synthesis (SPPS) – Resin Swelling & Washing

Context: Replacing DCM (hazardous/volatile) and DMF (toxic) in resin handling.[1][2][3]

Methodology:

  • Swelling: Treat Merrifield or Wang resin with PGEEA for 20 minutes.[1][2][3]

    • Data Support: PGEEA shows swelling factors comparable to Toluene for polystyrene-based resins due to its hydrophobic ethyl ether tail.[1][2][3]

  • Washing: Use PGEEA to wash resin between coupling steps.[1][2][3]

    • Benefit: It effectively solubilizes unreacted reagents (excess Fmoc-amino acids) better than Toluene, but does not cause the resin shrinkage often seen with Methanol.[1][2][3]

Part 4: Safety, Handling & Self-Validation

Peroxide Formation (Crucial Safety Check)

As a glycol ether derivative, PGEEA contains an ether linkage susceptible to autoxidation.[2]

  • Risk: Formation of organic peroxides upon prolonged exposure to air.[1][2][3]

  • Validation Step: Before distilling or heating >100°C, test with Quantofix® Peroxide Test Sticks .[2][3]

    • Limit: < 10 mg/L (ppm).[1][2][3]

    • Mitigation: Store under Nitrogen/Argon.[1][2][3] Most commercial grades are inhibited with BHT (Butylated hydroxytoluene).[1][2][3]

Isomer Specificity
  • Commercial Supply: Ensure the grade purchased is P-series (Propylene glycol based).[1][2][3]

  • Structure Verification: The CAS 54839-24-6 confirms the alpha-isomer derivative (1-ethoxy-2-propyl acetate).[1][2][3] Avoid "E-series" (Ethylene glycol ethyl ether acetate, CAS 111-15-9) which is a known reproductive toxin.[1][2][3]

Part 5: Process Visualization

The following diagram details the mass flow difference between a traditional DMF process and the PGEEA alternative, highlighting the elimination of the "Emulsion Risk."

WorkupFlow cluster_DMF Traditional (DMF) cluster_PGEEA Proposed (PGEEA) Input Crude Reaction Mixture DMF_Add Add Water/Ether Input->DMF_Add PGEEA_Add Add Water/Brine Input->PGEEA_Add DMF_Sep Phase Separation (Risk: Emulsion) DMF_Add->DMF_Sep DMF_Dry High Vac Removal (Trace DMF remains) DMF_Sep->DMF_Dry PGEEA_Sep Clean Phase Split (PGEEA = Top Layer) PGEEA_Add->PGEEA_Sep PGEEA_Dry Standard Evaporation PGEEA_Sep->PGEEA_Dry

Figure 2: Workup Efficiency Comparison. PGEEA simplifies downstream processing by enabling direct aqueous extraction without emulsion formation.[2]

References

  • National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 171378, 1-Ethoxy-2-propyl acetate. Retrieved from [Link]

  • Prat, D., et al. (2013). Sanofi’s Solvent Selection Guide: A Step Toward More Sustainable Processes.[2][3] Organic Process Research & Development. (Classifies P-series glycol ethers as recommended alternatives to aromatics). Retrieved from [Link][1][2]

  • Henderson, R. K., et al. (2011). Expanding GSK's solvent selection guide – embedding sustainability into solvent selection starting at medicinal chemistry.[2][3] Green Chemistry. Retrieved from [Link]

  • Byrne, F. P., et al. (2016). Tools and techniques for solvent selection: green solvent selection guides. Sustainable Chemical Processes. (Discusses the toxicity profiles of E-series vs P-series ethers). Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: 2-Acetoxy-1-ethoxypropane Purification

The following technical support guide addresses the purification of 2-acetoxy-1-ethoxypropane (also known as Propylene Glycol Monoethyl Ether Acetate or PGEEA ). This guide is structured for researchers and process engin...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical support guide addresses the purification of 2-acetoxy-1-ethoxypropane (also known as Propylene Glycol Monoethyl Ether Acetate or PGEEA ).

This guide is structured for researchers and process engineers encountering specific purity bottlenecks. It moves beyond generic textbook advice, focusing on the physicochemical nuances of glycol ether acetates.

Status: Operational | Tier: Level 3 (Advanced) Subject: Purification Protocols & Troubleshooting for PGEEA (CAS: 54839-24-6)[1][2]

Core Molecule Profile & Critical Quality Attributes (CQAs)

Before initiating purification, you must define your target.[1][2] In high-performance applications (e.g., photoresist solvents, pharmaceutical processing), "pure" is defined by specific impurity limits, not just assay percentage.

PropertyValueRelevance to Purification
Boiling Point (Atm) 158–160 °CSignificantly higher than the alcohol precursor (~132 °C).[1][2]
Flash Point ~53–57 °CSafety Critical: Requires grounded equipment/inert atmosphere.[1][2]
Major Impurities 1-ethoxy-2-propanol (Starting Material)Forms azeotropes with water; difficult to remove if wet.[1][2]
Acid Value (AV) < 0.05 mg KOH/g (Target)Residual acetic acid catalyzes hydrolysis (reversal of synthesis).[1]
Water Content < 0.05% (Karl Fischer)Promotes hydrolysis; must be removed before final distillation.[1][2]

Diagnostic Workflow (The "Triage")

Do not simply distill crude reaction mixtures.[1][2] The presence of water and acid will degrade your product during the purification process. Follow this decision logic:

PurificationLogic Start Crude PGEEA Mixture CheckAV Measure Acid Value (AV) Start->CheckAV DecisionAV AV > 0.1 mg KOH/g? CheckAV->DecisionAV Neutralize Alkaline Wash (Sat. NaHCO3) DecisionAV->Neutralize Yes CheckH2O Measure Water (KF) DecisionAV->CheckH2O No Neutralize->CheckH2O DecisionH2O Water > 0.1%? CheckH2O->DecisionH2O Dry Azeotropic Drying or Mol. Sieves (3A) DecisionH2O->Dry Yes Distill Vacuum Fractional Distillation DecisionH2O->Distill No Dry->Distill Final High Purity PGEEA (>99.5%) Distill->Final

Figure 1: Purification Logic Flow. Note that water removal is critical before thermal stress (distillation) to prevent hydrolysis.[1]

Troubleshooting Protocols & FAQs

Module A: Acid Removal (The "Reversion" Problem)

User Question: I distilled my product, but the purity dropped after 24 hours. The GC shows increased alcohol and acetic acid peaks.[1][2] Why?

Root Cause: You likely distilled a sample with high residual acidity or water content.[1][2] Under heat, residual acetic acid acts as an autocatalyst, reversing the esterification reaction (Hydrolysis).


[1]

Corrective Protocol: The "Gentle" Neutralization Avoid strong bases like NaOH, which can saponify the ester (permanently destroying yield).

  • Wash 1: Wash the organic phase with Saturated Sodium Bicarbonate (

    
    ) .[1][2]
    
    • Why? It neutralizes acetic acid without attacking the ester linkage.[1][2]

    • Observation: Watch for

      
       evolution (bubbling).[1][2]
      
  • Wash 2: Wash with Brine (Saturated NaCl) .

    • Why? This breaks emulsions and pulls out residual water/bicarbonate.[1][2]

  • Check: Ensure pH of the aqueous layer is neutral (pH 7).[1][2]

Module B: Distillation Strategy (Separating the Alcohol)

User Question: I cannot separate the starting material (1-ethoxy-2-propanol) from the product. They seem to co-distill.

Root Cause: While their boiling points differ (~132°C vs 160°C), if water is present, the alcohol forms a low-boiling azeotrope that smears the separation.

Corrective Protocol: Vacuum Fractionation Atmospheric distillation exposes the molecule to 160°C, risking degradation. Use reduced pressure.

Experimental Setup:

  • Column: Vigreux (20cm) or Packed Column (Stainless Steel Mesh) for better theoretical plates.

  • Pressure: 20–30 mmHg (Torr).[1][2]

  • Target Temperature: At 20 mmHg, the boiling point drops significantly (typically ~60–70°C, though experimental verification is required).

FractionComponentApprox.[1][2][3][4][5][6][7][8] Vapor Temp (at 20 mmHg)Action
F1 (Heads) Water / Residual Solvents< 40 °CDiscard
F2 (Inter) 1-ethoxy-2-propanol40–55 °CRecycle to Synthesis
F3 (Main) 2-acetoxy-1-ethoxypropane 60–75 °C Collect
F4 (Tails) Heavy oligomers / catalyst> 80 °CStop Distillation

Note: Vapor temperatures are estimates based on Antoine equation extrapolations.[1][2] Always rely on the plateau of the temperature curve.

Module C: Trace Metal & Color Removal (Polishing)[1]

User Question: My product is clear but has a slight yellow tint, or fails spec for electronics-grade (ppb metal limits).

Root Cause:

  • Yellow Tint: Oxidation byproducts (peroxides) or polymerized impurities.[1][2]

  • Metals: Leaching from stainless steel or catalyst residues (e.g., p-TsOH).[1][2]

Corrective Protocol: Adsorption Do not redistill for color; it is inefficient.[1][2] Use adsorption.[1][2][7]

  • Activated Carbon: Add 1% w/w activated carbon powder. Stir for 30 mins at room temperature. Filter through Celite.[1][2]

  • Ion Exchange (For Electronics): Pass the liquid through a macroporous cation exchange resin (e.g., Amberlyst 15 - pre-washed) to capture metal ions (

    
    , 
    
    
    
    ).[1]

Safety & Storage (The "Hidden" Hazard)

User Question: Can I store this solvent in clear glass bottles on the shelf?

Warning: Glycol ethers and their acetates are susceptible to peroxide formation over time, especially if the ether linkage is exposed to light and oxygen.

  • Storage: Amber glass or steel drums.

  • Stabilizer: If acceptable for your application, add BHT (5–10 ppm).[1][2]

  • Headspace: Purge with Nitrogen (

    
    ) before sealing.[1][2]
    

References

  • National Institute of Standards and Technology (NIST). Propane, 1-ethoxy-, 2-acetate (CAS 54839-24-6) Thermochemical Data.[1][2] NIST Chemistry WebBook, SRD 69.[1][2] [Link][1]

  • PubChem. 1-Ethoxy-2-propanol (Precursor) Compound Summary. National Library of Medicine.[1][2] [Link][1]

Sources

Optimization

stability and degradation of 2-acetoxy-1-ethoxypropane under acidic conditions

Welcome to the Technical Support Center for 2-acetoxy-1-ethoxypropane (also known as 1-ethoxy-2-propyl acetate or PGEEA ; CAS: 54839-24-6). As a Senior Application Scientist, I have structured this guide to address the s...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for 2-acetoxy-1-ethoxypropane (also known as 1-ethoxy-2-propyl acetate or PGEEA ; CAS: 54839-24-6).

As a Senior Application Scientist, I have structured this guide to address the specific stability challenges you may face when handling this solvent under acidic conditions. This compound serves as a critical solvent in photoresist formulations and coatings, where its stability directly impacts process consistency and yield.

Part 1: The Core Mechanism – Acid-Catalyzed Hydrolysis[1][2]

The primary degradation pathway for 2-acetoxy-1-ethoxypropane in acidic environments is ester hydrolysis . While the ether linkage (ethoxy group) is generally robust against dilute acids, the acetate ester bond is susceptible to cleavage in the presence of moisture and protons (


).

The Reaction:



Key Mechanistic Insights:

  • Protonation: The carbonyl oxygen of the acetate group is protonated by the acid catalyst, making the carbonyl carbon highly electrophilic.

  • Nucleophilic Attack: Water (the nucleophile) attacks the carbonyl carbon, forming a tetrahedral intermediate.

  • Elimination: The intermediate collapses, releasing 1-ethoxy-2-propanol (the alcohol) and acetic acid.

  • Equilibrium: This reaction is reversible.[1][2] In aqueous acidic media, the equilibrium shifts toward hydrolysis (degradation). In anhydrous acidic media, the ester is relatively stable unless water is introduced [1, 2].

Visualizing the Degradation Pathway

HydrolysisPathway PGEEA 2-Acetoxy-1-ethoxypropane (Target Solvent) Intermediate Tetrahedral Intermediate PGEEA->Intermediate Protonation & Attack H_Ion H+ (Catalyst) H_Ion->PGEEA Initiation Water H2O (Nucleophile) Water->PGEEA Initiation PGEE 1-Ethoxy-2-propanol (Degradant 1) Intermediate->PGEE Elimination AcOH Acetic Acid (Degradant 2) Intermediate->AcOH Elimination

Figure 1: Acid-catalyzed hydrolysis pathway of 2-acetoxy-1-ethoxypropane. The presence of water and acid drives the breakdown into alcohol and acid impurities.

Part 2: Troubleshooting Guide (Q&A)

Q1: I am observing a gradual drop in purity during HPLC analysis using an acidic mobile phase (0.1% TFA). Is the compound degrading on the column?

Diagnosis: Yes, on-column hydrolysis is a high probability, especially if the run times are long or the sample sits in the autosampler.

Technical Explanation: Trifluoroacetic acid (TFA) is a strong acid (


). If your mobile phase is aqueous (e.g., Water/Acetonitrile with TFA), you have created the perfect reactor for ester hydrolysis. The degradation rate is pseudo-first-order with respect to the ester concentration when water is in excess [3].

Corrective Actions:

  • Switch Modifiers: Replace TFA with a weaker acid like Formic Acid or Acetic Acid if MS detection allows, or reduce TFA concentration to 0.05%.

  • Minimize Water Exposure: If using Normal Phase, ensure solvents are dry. In Reverse Phase, keep the autosampler temperature at 4°C to slow reaction kinetics.

  • Check the Chromatogram: Look for "ghost peaks" or fronting. Acetic acid often elutes near the void volume (unretained) in C18 columns, while 1-ethoxy-2-propanol will elute earlier than the parent ester.

Q2: We detect an unknown peak increasing over time in our bulk solvent storage tanks. The material is stored in stainless steel.

Diagnosis: This is likely 1-ethoxy-2-propanol forming due to moisture ingress, catalyzed by trace acidity or metal surface effects.

Technical Explanation: Even "anhydrous" solvents can absorb atmospheric moisture. If the initial batch contained trace acetic acid (a common impurity from synthesis), it acts as an autocatalyst. As hydrolysis proceeds, more acetic acid is produced, accelerating the degradation (autocatalytic loop) [4].

Troubleshooting Protocol:

  • Karl Fischer Titration: Immediately measure water content. If

    
    , hydrolysis is favored.
    
  • Acid Number Titration: Measure the Acid Value (mg KOH/g). A rising acid value confirms hydrolysis (release of acetic acid).

  • Nitrogen Blanket: Ensure tanks are padded with dry nitrogen to prevent moisture uptake.

Q3: Can the ether linkage (ethoxy group) cleave under these conditions?

Diagnosis: Highly unlikely under standard laboratory or processing conditions.

Technical Explanation: Ether cleavage generally requires harsh conditions, such as refluxing with concentrated hydroiodic acid (HI) or hydrobromic acid (HBr). Dilute mineral acids (HCl, H2SO4) or organic acids used in mobile phases or synthesis are insufficient to cleave the ethoxy ether bond at temperatures


. Your primary concern remains the ester  bond [1].

Part 3: Experimental Protocols

Protocol A: Hydrolysis Kinetics Stress Test

Use this protocol to determine the "shelf-life" of your working solutions.

Objective: Quantify the degradation rate of 2-acetoxy-1-ethoxypropane at pH 2.0.

Materials:

  • HPLC System (UV detector at 210 nm or RI detector).

  • Solvent: Acetonitrile (ACN).

  • Buffer: 0.01 M Phosphate buffer adjusted to pH 2.0 with Phosphoric Acid.

Workflow:

  • Preparation: Prepare a 1 mg/mL solution of 2-acetoxy-1-ethoxypropane in 50:50 ACN:Buffer.

  • Incubation: Place the vial in a thermostatted bath at 25°C.

  • Sampling: Inject the sample every 60 minutes for 12 hours.

  • Data Analysis: Plot

    
     vs. Time. The slope represents the rate constant (
    
    
    
    ).

Expected Data Output:

Time (h)Purity (%)Degradant: 1-Ethoxy-2-propanol (%)Degradant: Acetic Acid (%)
099.8<0.1<0.1
498.50.90.6
1295.23.11.7

(Note: Values are illustrative of typical ester hydrolysis rates in acidic aqueous media.)

Protocol B: Rapid Purity Check (GC-FID)

Use this for incoming raw material verification.

  • Column: DB-WAX or equivalent (Polar phase separates the alcohol and acid well).

  • Inlet: 250°C, Split 50:1.

  • Oven: 50°C (hold 2 min)

    
     10°C/min 
    
    
    
    220°C.
  • Detection: FID at 250°C.

  • Elution Order:

    • Acetic Acid (Tail, polar)

    • 1-Ethoxy-2-propanol (Degradant)[3]

    • 2-Acetoxy-1-ethoxypropane (Main Peak)

Part 4: Decision Logic for Stability Issues

Use this logic tree to quickly identify the root cause of instability.

TroubleshootingTree Start Start: Degradation Observed CheckWater 1. Check Water Content (Karl Fischer) Start->CheckWater HighWater Water > 0.1% CheckWater->HighWater LowWater Water < 0.05% CheckWater->LowWater ActionDry Action: Dry Solvent (Mol Sieves) & N2 Purge HighWater->ActionDry Moisture Ingress CheckAcid 2. Check Acidity (Acid Value) LowWater->CheckAcid HighAcid Acid Value Increasing CheckAcid->HighAcid Autocatalysis StableAcid Acid Value Stable CheckAcid->StableAcid ActionSource Action: Check Synthesis Source (Remove residual catalyst) HighAcid->ActionSource ActionTemp Action: Check Storage Temp (Reduce to 4°C) StableAcid->ActionTemp Thermal Degradation

Figure 2: Troubleshooting decision tree for stabilizing 2-acetoxy-1-ethoxypropane.

References

  • Granollers, M., et al. (2014). Catalytic acetoxylation of lactic acid to 2-acetoxypropionic acid. ResearchGate. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Acid Catalyzed Hydrolysis of Esters. Retrieved from [Link]

  • PubChem. (2025).[3] 2-Propanol, 1-ethoxy-, 2-acetate (CAS 54839-24-6).[3][4][5][6] National Library of Medicine. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Hub: Temperature Control in 2-Acetoxy-1-Ethoxypropane Synthesis

Critical Alert & Thermodynamics Dashboard Immediate Safety Notice: The synthesis of 2-acetoxy-1-ethoxypropane (also known as 1-ethoxy-2-propyl acetate or PGEEA) involves distinct thermal risks depending on your acylation...

Author: BenchChem Technical Support Team. Date: February 2026

Critical Alert & Thermodynamics Dashboard

Immediate Safety Notice: The synthesis of 2-acetoxy-1-ethoxypropane (also known as 1-ethoxy-2-propyl acetate or PGEEA) involves distinct thermal risks depending on your acylation agent.[1] You must identify your pathway immediately to apply the correct thermal controls.

ParameterValue / RangeCritical Note
Target Molecule 2-acetoxy-1-ethoxypropaneCAS: 54839-24-6
Boiling Point 165°C – 178°C (at 760 mmHg)High boiling point requires vacuum distillation to prevent thermal degradation.[1]
Flash Point ~57°C - 58°CDANGER: Reaction temperatures often exceed this.[1] Nitrogen blanketing is mandatory .[1]
Reaction Type A Acetic AnhydrideHighly Exothermic. Risk of thermal runaway.
Reaction Type B Direct Esterification (Acetic Acid)Endothermic / Equilibrium. Requires sustained heat & water removal.

Synthesis Phase: Temperature Control Modules

Module A: The "Anhydride Route" (High Exotherm Risk)

Use this guide if reacting 1-ethoxy-2-propanol with Acetic Anhydride.

The Mechanism: This reaction releases significant heat (


).[1] The primary failure mode is Heat Accumulation , where the rate of heat generation (

) exceeds the cooling jacket's capacity (

).

Protocol for Controlled Addition:

  • Initial Setpoint: Cool the reactor to 15°C – 20°C before addition.

  • Dosing Strategy: Do not add anhydride all at once. Use a gravimetric feed controlled by reactor temperature (

    
    ).[1]
    
  • The "Delta-T" Rule: Maintain the difference between

    
     and Jacket Temperature (
    
    
    
    ) at
    
    
    .[1] If
    
    
    spikes, stop addition immediately.

Visualizing the Safety Interlock:

ReactionControl Sensor Temp Sensor (Trxn) Controller PID Controller Sensor->Controller Input Signal Alarm EMERGENCY STOP (Trxn > 45°C) Sensor->Alarm Trigger Limit Valve Anhydride Feed Valve Controller->Valve Throttles Feed (If Trxn rises) Cooling Coolant Flow (Chiller) Controller->Cooling Increases Flow Alarm->Valve HARD CLOSE

Figure 1: Automated thermal control loop preventing runaway reactions during acylation.

Module B: The "Direct Esterification Route" (Equilibrium Control)

Use this guide if reacting 1-ethoxy-2-propanol with Acetic Acid + Catalyst (e.g., p-TSA).

The Challenge: This reaction is equilibrium-limited. You must drive the reaction by removing water (azeotropic distillation). The temperature must be high enough to boil the azeotrope but low enough to prevent ether cleavage.

Operational Parameters:

  • Target Pot Temperature: 100°C – 110°C.

  • Entrainer: Cyclohexane or Toluene (forms low-boiling azeotrope with water).[1]

  • Catalyst Activation: Most acid catalysts (Amberlyst-15, p-TSA) require

    
     for efficient kinetics.[1]
    

Troubleshooting Low Conversion:

  • Symptom: Pot temp is 110°C, but water collection is slow.

  • Root Cause: "Stalled Boil-up."[1] The reflux ratio is too high, returning too much water to the pot.

  • Fix: Insulate the column. Increase heat input slightly to push the vapor front to the condenser.

Purification & Stability (Distillation)

Once synthesis is complete, you must separate the product from the catalyst and unreacted starting materials.

The "Viscosity-Vacuum" Trap: 2-acetoxy-1-ethoxypropane has a high atmospheric boiling point (~170°C).[1] Heating to this temperature causes:

  • Discoloration: Oxidation of the ether linkage.[1]

  • Retro-Reaction: If catalyst is still present, the ester can hydrolyze back to acid.

Recommended Distillation Setup:

ParameterSettingReason
Pressure < 20 mmHg (Vacuum)Reduces boiling point to a safe ~70-80°C range.[1]
Pot Limit 130°C (Max)Prevents thermal decomposition of the ether.
Condenser Temp 10°CEnsure efficient capture; product is not highly volatile but losses occur.

Troubleshooting Matrix (FAQ)

Q1: My reaction temperature spiked to 80°C during anhydride addition. Is the batch ruined?

Analysis: Likely not ruined, but purity may suffer. Impact: High temperatures accelerate side reactions, specifically the formation of di-acetates (if cleavage occurs) or color bodies. Action: Check GC-MS for "heavy" impurities. If color is yellow/brown, perform an activated carbon filtration before distillation.

Q2: I am seeing "water" in my final product after distillation.

Analysis: 2-acetoxy-1-ethoxypropane can form a pseudo-azeotrope with water or simply hold water due to hydrogen bonding at the ether oxygen. [1] Action: Do not rely on simple distillation for drying.[1] Use molecular sieves (3Å or 4Å) post-distillation.[1] Ensure your vacuum trap was effective.[1]

Q3: The flash point is 57°C. Do I really need an inert atmosphere?

Yes. During direct esterification, you are heating to 110°C—well above the flash point. A static charge or a leak in the heating mantle could ignite the vapors. Nitrogen purging is a non-negotiable safety requirement.

Decision Logic for Process Deviation

Use this flow to diagnose thermal anomalies during the reaction phase.

Troubleshooting Start Temp Deviation Detected CheckType Check Reaction Type Start->CheckType Anhydride Anhydride Route CheckType->Anhydride Exothermic Spike Acid Acid Route CheckType->Acid Temp Drop / Stalling StopFeed STOP FEED Increase Cooling Anhydride->StopFeed CheckColor Check Color/GC StopFeed->CheckColor CheckWater Check Water Trap (Dean-Stark) Acid->CheckWater IncreaseHeat Increase Heat Input (Stalled Reflux) CheckWater->IncreaseHeat No Water Collection

Figure 2: Diagnostic logic for thermal deviations in esterification workflows.

References

  • ChemicalBook. (2025).[1][2] 1-Ethoxy-2-propyl acetate (CAS 54839-24-6) Properties and Suppliers.[1][3][4][5][6][7]Link[1]

  • ChemBK. (2024).[1] Physical Properties of 1-Ethoxy-2-propyl acetate.Link[1]

  • National Oceanic and Atmospheric Administration (NOAA). Acetic Anhydride: Reactivity and Safety Profile.[1] CAMEO Chemicals.[1] Link

  • European Patent Office. (2023).[1] Process for the preparation of glycol ether esters (Patent EP0189247A1).Link[1]

Sources

Optimization

Technical Support Center: GC-MS Analysis of 1-Ethoxypropan-2-yl Acetate (PGEEA) Degradation

Topic: Identification of Degradation Products of 1-Ethoxypropan-2-yl Acetate Document ID: TS-GCMS-PGEEA-001 Lead Scientist: Senior Application Scientist, Separation Sciences Introduction 1-ethoxypropan-2-yl acetate (also...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Identification of Degradation Products of 1-Ethoxypropan-2-yl Acetate Document ID: TS-GCMS-PGEEA-001 Lead Scientist: Senior Application Scientist, Separation Sciences

Introduction

1-ethoxypropan-2-yl acetate (also known as Propylene Glycol Ethyl Ether Acetate or PGEEA) is a high-purity solvent critical in semiconductor lithography and coating formulations. Its stability is paramount; however, exposure to moisture, heat, or acidic environments leads to degradation that compromises performance.

This guide addresses the identification of these degradation products using Gas Chromatography-Mass Spectrometry (GC-MS). It focuses on distinguishing genuine degradation from instrumental artifacts and provides validated workflows for structural elucidation.[1]

Module 1: Method Optimization & Setup

Q: How do I separate PGEEA from its degradation products without inducing artificial degradation?

A: The primary challenge is that the main degradation product (acetic acid) is polar and reactive, while the parent molecule (PGEEA) is a moderately polar ester.

Critical Protocol:

  • Column Selection:

    • Recommended:Wax-type (PEG) column (e.g., DB-Wax, VF-WAXms).

    • Reasoning: Polyethylene glycol columns provide superior retention and peak shape for the polar hydrolysis products (acetic acid and 1-ethoxy-2-propanol) which often co-elute or tail severely on non-polar (5%-phenyl) columns.

  • Inlet Conditions:

    • Temperature: Keep

      
       if possible.[1] High inlet temperatures can catalyze thermal hydrolysis of the ester in the presence of trace moisture.
      
    • Liner: Use ultra-inert, deactivated wool liners. Active sites (silanols) in the liner will react with the acetic acid byproduct, causing peak tailing and "ghost" peaks.

Workflow: Method Validation for Degradation Analysis

MethodValidation Sample Sample Preparation (Dilute in Anhydrous DCM) Inlet Inlet Parameters (200°C, Split 20:1) Sample->Inlet Injection Separation GC Separation (WAX Column) Inlet->Separation Focusing Detection MS Detection (Scan 35-300 m/z) Separation->Detection Elution Analysis Data Analysis (NIST Library + RI Check) Detection->Analysis Spectra

Figure 1: Optimized workflow for minimizing on-column degradation during PGEEA analysis.

Module 2: Identification of Degradation Products

Q: What are the specific degradation products I should look for?

A: Degradation occurs primarily through Hydrolysis (moisture-induced) and Oxidation (air/heat-induced).

1. Hydrolysis Pathway (Primary)

The ester bond cleaves in the presence of water and trace acid/base, yielding an alcohol and an acid.

  • Parent: 1-ethoxypropan-2-yl acetate (MW 146)

  • Product A: 1-ethoxy-2-propanol (MW 104)

  • Product B: Acetic Acid (MW 60)

2. Oxidative Pathway (Secondary)

Long-term storage or thermal stress attacks the ether linkage.

  • Products: Peroxides (transient), Ethoxyacetone, and potentially Ethyl Acetate (via chain scission).

Degradation Pathway Diagram

DegradationPathway Parent 1-ethoxypropan-2-yl acetate (PGEEA) Alcohol 1-ethoxy-2-propanol (PGEE) Parent->Alcohol Hydrolysis Acid Acetic Acid Parent->Acid Hydrolysis Ketone Ethoxyacetone Parent->Ketone Oxidation (Ether alpha-C) Scission Ethyl Acetate Parent->Scission Chain Scission Water + H2O / H+ Oxygen + O2 / Heat

Figure 2: Primary (Hydrolysis) and Secondary (Oxidation) degradation pathways of PGEEA.

Module 3: Spectral Interpretation & Reference Data

Q: How do I distinguish the parent PGEEA from the hydrolysis product PGEE using MS spectra?

A: Both compounds share the ethoxy-propyl backbone, leading to similar fragments. You must look for the molecular ion and specific loss fragments .

Comparative Mass Spectral Features
CompoundMWKey Ions (m/z)Fragmentation Logic
PGEEA (Parent) 146 87, 43, 59, 103 m/z 87: Loss of acetoxy group (

). m/z 43: Acetyl ion (

), very abundant.
PGEE (Hydrolysis) 104 59, 45, 31, 73 m/z 59: Characteristic of 2-alkoxy-propanols (

). m/z 104: Weak molecular ion may be visible.[1][2]
Acetic Acid 60 60, 45, 43 m/z 60: Molecular ion. m/z 45: Loss of methyl (

).

Interpretation Tip:

  • If you see a large peak at m/z 87 accompanied by m/z 43 , it is the Parent Ester .

  • If you see a peak with significant m/z 59 and m/z 45 but NO m/z 87 , it is the Hydrolysis Alcohol .

Module 4: Troubleshooting & Artifacts

Q: I see "Ghost Peaks" appearing after multiple injections. Is this degradation?

A: Not necessarily. This is often an instrumental artifact caused by the accumulation of acetic acid (from degradation) in the inlet.

Diagnosis:

  • Symptom: Broad, tailing peaks appearing at random retention times.[1]

  • Cause: Acetic acid reacts with silanols in a dirty liner or column head to form silyl esters, or it "hangs up" and elutes later.

  • Solution:

    • Replace the inlet liner.[1]

    • Trim 10-20 cm from the front of the GC column (guard column maintenance).

    • Switch to a "base-deactivated" liner.[1]

Q: Can the solvent I use for dilution cause false positives?

A: Yes.

  • Avoid Methanol: If you dilute PGEEA in methanol, transesterification can occur in the hot injector port, forming Methyl Acetate and 1-ethoxy-2-propanol . This mimics hydrolysis results falsely.[1]

  • Recommended Solvent: Anhydrous Dichloromethane (DCM) or Hexane.[1] These are non-nucleophilic and will not react with the ester.

References

  • National Institute of Standards and Technology (NIST). Mass Spectrum of 2-Propanol, 1-ethoxy-, acetate (PGEEA). NIST Chemistry WebBook.[1] Available at: [Link]

  • PubChem. Propylene glycol ethyl ether acetate (Compound Summary). National Library of Medicine.[1] Available at: [Link]

  • Chou, M.S., et al. (2006). Degradation of gas-phase propylene glycol monomethyl ether acetate by ultraviolet/ozone process.[3] Journal of the Air & Waste Management Association. (Mechanistic parallel for ether acetate degradation). Available at: [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Technical Guide: 1-Ethoxypropan-2-yl Acetate (EPA) vs. Propylene Glycol Methyl Ether Acetate (PGMEA)

[1][2] Executive Summary This guide provides a technical comparison between the industry-standard Propylene Glycol Methyl Ether Acetate (PGMEA) and its ethyl-analog, 1-Ethoxypropan-2-yl Acetate (EPA/PGEEA) .[1][2] While...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Executive Summary

This guide provides a technical comparison between the industry-standard Propylene Glycol Methyl Ether Acetate (PGMEA) and its ethyl-analog, 1-Ethoxypropan-2-yl Acetate (EPA/PGEEA) .[1][2]

While PGMEA remains the dominant solvent in photoresist lithography and coating applications due to its established supply chain, EPA offers a critical alternative for processes requiring slower evaporation rates , higher flash points , and modified hydrophobicity .[1][3] For drug development professionals, both solvents belong to the "P-series" glycol ethers, avoiding the reproductive toxicity associated with "E-series" (ethylene glycol) ethers, making them viable candidates for device fabrication and polymer processing.[1]

Physicochemical Profile

The following data establishes the baseline thermodynamic and kinetic differences. The shift from a methyl (C1) to an ethyl (C2) ether cap results in a higher boiling point and lower vapor pressure for EPA, directly impacting film formation quality.[1]

Table 1: Comparative Physicochemical Properties[1][4]
PropertyPGMEA (Standard)EPA (Alternative)Performance Implication
CAS Number 108-65-654839-24-6Identity verification.[1][2][3]
Molecular Weight 132.16 g/mol 146.18 g/mol EPA has higher mass, influencing diffusion.[2][3]
Boiling Point 146°C158°C - 160°CEPA allows for a wider processing window at elevated temperatures.[1][2][3]
Flash Point (Closed Cup) 42°C - 45°C53°C - 58°CSafety: EPA is safer to handle; often classified differently in transport.[1][2][3]
Vapor Pressure (20°C) ~3.7 mmHg (0.49 kPa)~1.7 mmHg (0.23 kPa)EPA evaporates significantly slower, reducing "skinning" defects.[1][2][3]
Evaporation Rate 0.34 (nBuAc = 1.[1][2][3]0)~0.20 (Estimated)EPA extends the "wet edge" time in coating applications.[1][2][3]
Density (20°C) 0.967 g/cm³0.941 g/cm³Minor difference; volumetric dispensing requires recalibration.[1][2][3]
Viscosity (25°C) 1.1 cP~1.3 cPEPA offers slightly higher shear resistance.[1][2][3]

Solvency & Thermodynamics: Hansen Solubility Parameters

For researchers formulating polymer matrices (e.g., PLGA for drug delivery or photoresists for bio-MEMS), the Hansen Solubility Parameters (HSP) are the most reliable metric for predicting compatibility.[1]

The substitution of the methyl group with an ethyl group in EPA increases the dispersive character slightly while reducing hydrogen-bonding density.[1]

Table 2: Hansen Solubility Parameters (MPa½)
Solvent

(Dispersion)

(Polarity)

(H-Bonding)
Total Solubility Parameter (

)
PGMEA 16.16.19.819.8
EPA 15.56.37.818.5
Technical Insight: The "Red/Blue" Sphere Logic
  • PGMEA is a stronger solvent for polymers relying on hydrogen bonding (higher

    
    ).[1]
    
  • EPA is more hydrophobic.[1] If your active pharmaceutical ingredient (API) or polymer is precipitating in PGMEA due to moisture uptake (hygroscopicity), EPA's ethyl tail provides a better moisture barrier and slightly lower water solubility, potentially stabilizing the formulation.[1]

Toxicology & Safety: The "P-Series" Advantage

For the pharmaceutical and medical device sectors, the metabolic pathway is the primary safety criterion.[1][3] Both PGMEA and EPA are P-series glycol ethers.[1]

  • Mechanism: Both esters are rapidly hydrolyzed by carboxylases in the nasal mucosa and liver into their respective ether-alcohols (PGME and PGEE).[1]

  • Safety Profile: Unlike E-series ethers (which metabolize to toxic alkoxyacetic acids causing reproductive harm), P-series metabolites are secondary alcohols.[1] They are oxidized to propylene glycol, which is generally recognized as safe (GRAS), and eventually exhaled as

    
    .[1][3]
    
Diagram 1: Metabolic Pathway & Safety Validation[1][2]

MetabolicPathway PGMEA PGMEA (1-methoxy-2-propyl acetate) Hydrolysis Enzymatic Hydrolysis (Carboxylesterases) PGMEA->Hydrolysis EPA EPA (1-ethoxy-2-propyl acetate) EPA->Hydrolysis PGME PGME (1-methoxy-2-propanol) Hydrolysis->PGME Pathway A PGEE PGEE (1-ethoxy-2-propanol) Hydrolysis->PGEE Pathway B Liver Liver Oxidation (P-450) PGME->Liver PGEE->Liver SafeMetabolite Propylene Glycol (Safe/GRAS) Liver->SafeMetabolite Detoxification Excretion CO2 + H2O (Excretion) SafeMetabolite->Excretion

Caption: Both PGMEA and EPA follow the safe P-series metabolic route, avoiding the formation of toxic alkoxyacetic acids associated with ethylene glycol ethers.[1]

Experimental Protocols for Substitution

To validate switching from PGMEA to EPA in a formulation, use the following self-validating protocols.

Protocol A: Relative Evaporation Rate Determination (Gravimetric)

Objective: Quantify the drying window extension provided by EPA.[1]

  • Setup: Place a 4-inch silicon wafer or glass slide on a microbalance (0.0001g precision) within a fume hood with controlled airflow (100 fpm).

  • Dispense: Pipette exactly 1.0 mL of solvent onto the substrate.[1]

  • Record: Log weight loss every 10 seconds.

  • Calculation: Plot Weight (%) vs. Time. Determine

    
     (time to 90% weight loss).
    
  • Validation:

    
     should be approximately 1.5x to 1.8x longer than 
    
    
    
    .[1]
Protocol B: Hansen Sphere Validation (Turbidity Method)

Objective: Ensure the polymer/drug remains soluble in the less H-bonding EPA.[1]

  • Preparation: Prepare a 10 wt% solution of your target polymer/drug in PGMEA (Control).[1]

  • Titration: Slowly add Hexane (non-polar stress) to the solution while stirring.[1] Record the volume added (

    
    ) until the solution turns turbid.[1]
    
  • Repetition: Repeat with EPA.

  • Analysis:

    • If

      
      , the substitution is thermodynamically stable.[1]
      
    • If

      
      , the polymer relies heavily on the higher 
      
      
      
      of PGMEA; reformulation or a co-solvent is required.[1]

Decision Matrix for Solvent Selection

Use this logic flow to determine if EPA is the correct upgrade for your process.

Diagram 2: Solvent Selection Decision Tree

DecisionTree Start Current Solvent: PGMEA Issue Identify Process Issue Start->Issue DryFast Drying too fast? (Orange peel, striations) Issue->DryFast Safety Flash Point < 45°C (Safety/Transport restrictions) Issue->Safety Solubility Need higher Hydrophobicity? (Moisture sensitivity) Issue->Solubility SwitchEPA SWITCH TO EPA (Slower dry, FP > 53°C) DryFast->SwitchEPA Yes StayPGMEA MAINTAIN PGMEA (Standard performance) DryFast->StayPGMEA No Safety->SwitchEPA Yes Safety->StayPGMEA No Solubility->SwitchEPA Yes Solubility->StayPGMEA No

Caption: Logical workflow for determining when to substitute PGMEA with EPA based on kinetic and safety constraints.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7946, Propylene glycol methyl ether acetate.[1] Retrieved from [Link][1]

  • Stenutz, R. (2025). Hansen Solubility Parameters for Solvents.[1] Retrieved from [Link]

  • European Chemicals Agency (ECHA). Registration Dossier: 2-methoxy-1-methylethyl acetate (PGMEA).[1] Retrieved from [Link][1]

  • Monument Chemical. Technical Data Sheet: Propylene Glycol Mono Methyl Ether Acetate (PMAc).[1] Retrieved from [Link][1]

  • Cosmetic Ingredient Review (2008). Final Report on the Safety Assessment of Methoxyisopropanol and Methoxyisopropyl Acetate.[1] International Journal of Toxicology.[1] Retrieved from [Link]

Sources

Comparative

High-Precision Purity Assessment of 2-Acetoxy-1-ethoxypropane: qNMR vs. Chromatographic Standards

Executive Summary 2-Acetoxy-1-ethoxypropane (CAS: 54839-24-6), widely utilized as a solvent in high-performance coatings and synthesis, presents a unique validation challenge. Its synthesis often yields isomeric byproduc...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2-Acetoxy-1-ethoxypropane (CAS: 54839-24-6), widely utilized as a solvent in high-performance coatings and synthesis, presents a unique validation challenge. Its synthesis often yields isomeric byproducts—specifically the regioisomer 2-ethoxy-1-propyl acetate —which possess nearly identical boiling points and polarity to the target molecule.

While Gas Chromatography (GC-FID) remains the industrial workhorse for routine batch release, it often fails to accurately quantify these structural isomers without expensive, hard-to-source reference standards. This guide establishes Quantitative NMR (qNMR) as the superior, self-validating methodology for absolute purity assessment, offering a direct "primary ratio" measurement traceable to SI units without the need for analyte-specific calibration curves.

Technical Deep Dive: The Isomer Challenge

The structural integrity of 2-acetoxy-1-ethoxypropane relies on the specific location of the acetate group.

  • Target Molecule (Secondary Acetate):

    
    
    
  • Common Regioisomer (Primary Acetate):

    
    
    
Why Standard Methods Fail
  • Refractive Index/Density: These bulk property measurements lack the specificity to distinguish between isomers with identical molecular formulas (

    
    ).
    
  • GC-FID: While capable of separation, accurate quantification requires a response factor (RF) for the impurity. If the impurity standard is unavailable, researchers often assume an RF of 1.0, leading to mass balance errors.

The NMR Solution

NMR Spectroscopy distinguishes these molecules ab initio based on the magnetic environment of the protons adjacent to the acetate group.

  • Target: The proton is on a methine carbon (

    
    ), shifting it downfield to ~5.0 ppm .
    
  • Isomer: The protons are on a methylene carbon (

    
    ), appearing at ~4.0–4.2 ppm .
    

This ~1.0 ppm separation allows for baseline-resolved integration and precise quantification.

Methodology: Quantitative NMR (qNMR) Protocol[1][2][3][4]

This protocol utilizes an Internal Standard (IS) method. The IS is a high-purity compound added in a precise mass to the sample. The purity of the analyte is calculated by comparing the molar response of the analyte's diagnostic signal to that of the IS.

A. Internal Standard Selection

For this aliphatic ester, we require an IS with signals outside the 1.0–5.1 ppm region to avoid overlap.

  • Recommended IS: Dimethyl Terephthalate (DMT)

    • Signal: Singlet at ~8.1 ppm (Aromatic region).

    • Stability:[1][2][3] Non-reactive, non-hygroscopic, high stability in

      
      .
      
  • Alternative IS: 1,3,5-Trimethoxybenzene

    • Signal: Singlet at ~6.1 ppm (Aromatic region).

B. Experimental Workflow
Step 1: Sample Preparation[1]
  • Weighing: Using a microbalance (readability 0.01 mg or better), weigh approximately 20 mg of the analyte and 10 mg of the Internal Standard (DMT) directly into the same vial. Record exact masses (

    
     and 
    
    
    
    ).
  • Solvation: Add 0.6 mL of deuterated chloroform (

    
    ) containing TMS (0.05% v/v).
    
  • Mixing: Vortex until complete dissolution. Transfer to a high-precision 5mm NMR tube.

Step 2: Acquisition Parameters (Critical for qNMR)

To ensure >99.9% magnetization recovery (quantitative accuracy), the relaxation delay must be sufficient.

ParameterSettingRationale
Pulse Angle

Maximizes signal intensity per scan.
Relaxation Delay (

)

seconds
Must be

(longest

usually <5s for these esters).
Spectral Width 12 ppm (-1 to 11 ppm)Covers all analyte and IS signals.
Scans (NS) 16 or 32Sufficient for S/N > 250:1 given the concentration.
Temperature 298 KStandardizes chemical shifts.[4]
Receiver Gain AutoAvoids ADC overflow (clipping).
Step 3: Spectral Assignment (Target vs. Isomer)
MoietyProton TypeChemical Shift (

)
MultiplicityDiagnostic Value
Acetate Methyl

~2.05 ppmSingletConfirm ester presence.
Ether Methylene

~3.40–3.50 ppmMultipletBackbone confirmation.
Methine (Target)

~5.05 ppm Multiplet Primary Quantification Peak.
Methylene (Isomer)

~4.10 ppm Doublet/Multi Impurity Quantification.
IS (DMT)

~8.10 ppmSingletReference Integration.
C. Calculation

The purity (


) is calculated using the following equation:


  • 
    : Integrated area (Target peak vs IS peak).
    
  • 
    : Number of protons contributing to the signal (Target Methine = 1; DMT Aromatic = 4).
    
  • 
    : Molecular Weight (Target = 146.18  g/mol ; DMT = 194.19  g/mol ).
    
  • 
    : Mass weighed (mg).
    
  • 
    : Purity (decimal).[5]
    

Comparative Analysis: qNMR vs. GC-FID

The following table contrasts the performance of qNMR against the industry-standard Gas Chromatography.

FeatureqNMR (Recommended) GC-FID (Alternative)
Basis of Quantification Molar response (Nuclear spin).Carbon response (Ionization).[6]
Reference Standard Universal (Any pure IS works).Specific (Requires pure analyte standard).
Isomer Specificity Structural (Chemical shift proves structure).Temporal (Retention time only implies structure).
Calibration Single-point internal standard.Multi-point calibration curve required.
Speed Fast (<15 mins prep + run).Slow (30-45 mins per run + calibration).
Blind Spots Inorganic salts, moisture (if using

).
Non-volatiles, thermal degradation products.

Visualization of Logic & Workflow

Diagram 1: The Analytical Decision Matrix

This diagram illustrates the decision logic for choosing between qNMR and GC based on the availability of standards and the need for structural confirmation.

decision_matrix start Start: Purity Validation check_std Is a Certified Reference Standard of the Analyte available? start->check_std gc_route GC-FID Method check_std->gc_route Yes qnmr_route qNMR Method (Primary Ratio) check_std->qnmr_route No isomer_check Is Regioisomer distinction required? gc_route->isomer_check result SI-Traceable Purity + Structural Proof qnmr_route->result Absolute Purity % isomer_check->qnmr_route Yes (High Specificity Needed) gc_result Relative Purity % isomer_check->gc_result No (Routine Batch)

Caption: Decision matrix for selecting qNMR over GC-FID when reference standards are absent or structural isomerism is a risk.

Diagram 2: The qNMR Experimental Workflow

A step-by-step visualization of the self-validating qNMR protocol.

qnmr_workflow cluster_prep 1. Sample Preparation cluster_acq 2. Acquisition cluster_proc 3. Processing weigh Weigh Analyte (mx) + Internal Std (m_std) dissolve Dissolve in CDCl3 (0.6 mL) weigh->dissolve pulse 90° Pulse d1 > 30s dissolve->pulse acquire Acquire 16-32 Scans (No Decoupling) pulse->acquire phase Phase & Baseline Correction acquire->phase integrate Integrate: Analyte (5.0 ppm) IS (8.1 ppm) phase->integrate

Caption: The linear workflow for qNMR, emphasizing the critical weighing and integration steps.

Experimental Data: Representative Comparison

In a simulated validation of a commercial "99%" solvent batch, the following results highlight the discrepancy between methods.

AnalyteGC-FID Result (Area %)qNMR Result (Weight %)Interpretation
2-Acetoxy-1-ethoxypropane 99.2% 97.8% GC overestimated purity by missing non-volatiles/water.
Regioisomer 0.5%0.5%Both methods detected the isomer.
Water / Residual Solvent Not Detected1.2%qNMR detected moisture/solvents invisible to FID.
Non-volatile Residue Not Detected0.5%qNMR accounts for total mass balance.

References

  • Emery Pharma. (2024). A Guide to Quantitative NMR (qNMR).[4] Retrieved from [Link]

  • Weber, M., et al. (2015). Purity assessment of organic calibration standards using a combination of quantitative NMR and mass balance.[5] Analytical and Bioanalytical Chemistry.[1] Retrieved from [Link]

  • University of Oxford. (2017). Quantitative NMR Spectroscopy Guidelines. Retrieved from [Link]

Sources

Validation

comparing the solvent effects of 2-acetoxy-1-ethoxypropane and ethyl acetate

This guide provides a technical comparison between Ethyl Acetate (EtOAc) —the industry standard for low-boiling esters—and 2-acetoxy-1-ethoxypropane , commonly known in industrial applications as Propylene Glycol Monoeth...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a technical comparison between Ethyl Acetate (EtOAc) —the industry standard for low-boiling esters—and 2-acetoxy-1-ethoxypropane , commonly known in industrial applications as Propylene Glycol Monoethyl Ether Acetate (PGEEA) or 1-ethoxy-2-propyl acetate .

2-Acetoxy-1-ethoxypropane (PGEEA) vs. Ethyl Acetate (EtOAc)[1]

Executive Summary: The Kinetic vs. Thermodynamic Trade-off

For researchers and process engineers, the choice between Ethyl Acetate and PGEEA is rarely about solubility power—they are thermodynamically almost identical. The decision rests on kinetics and safety .

  • Ethyl Acetate is the "Fast/Hazardous" option: It evaporates rapidly (good for isolation) but poses significant flammability risks (Flash Point -4°C) and creates "blushing" issues in coatings due to evaporative cooling.

  • 2-Acetoxy-1-ethoxypropane (PGEEA) is the "Slow/Safe" alternative: It offers a high flash point (~58°C) and controlled evaporation, making it ideal for high-temperature reactions and defect-free film formation, albeit with more energy-intensive removal downstream.

Physicochemical Profile Comparison

The following data highlights the critical operational differences. Note the near-identical polarity (Dielectric Constant) but drastic divergence in volatility (Vapor Pressure).

PropertyEthyl Acetate (EtOAc)2-Acetoxy-1-ethoxypropane (PGEEA)Impact on Process
CAS Number 141-78-654839-24-6Identity Verification
Molecular Weight 88.11 g/mol 146.19 g/mol Atom Economy
Boiling Point 77.1°C~158°CPGEEA allows higher reaction temps.[1][2]
Flash Point (CC) -4°C (Highly Flammable) 58°C (Combustible) PGEEA significantly lowers explosion risk.[1][2]
Vapor Pressure (20°C) 97 hPa~2.0 hPaPGEEA reduces VOC emissions/loss.[1][2]
Density (20°C) 0.902 g/cm³0.941 g/cm³Phase separation behavior is similar.[2]
Viscosity (25°C) 0.42 cP~1.1 cPPGEEA has slightly higher flow resistance.[1][2]
Water Solubility ~8.3 g/100mL~9.5 g/100mL (Slightly higher)Both require brine for efficient extraction.[1][2]
Solvation Power: Hansen Solubility Parameters (HSP)

The most compelling argument for substitution is the Hansen Similarity .[2] If a solute dissolves in EtOAc, it will almost certainly dissolve in PGEEA.

HSP Values (MPa½)

  • 
     (Dispersion): Non-polar interactions.
    
  • 
     (Polar): Dipole-dipole interactions.
    
  • 
     (Hydrogen Bonding): Proton donor/acceptor capability.
    
Solvent



Total Solubility Parameter (

)
Ethyl Acetate 15.85.37.218.1
PGEEA 15.66.47.818.6

Interpretation: The "Distance" (


) between these two solvents in Hansen Space is extremely small (< 2.0).
  • Mechanism: Both solvents rely on the acetate group as a hydrogen bond acceptor and a moderate dipole. The ether linkage in PGEEA adds slight polarity (

    
     6.4 vs 5.3) but does not disrupt the overall solvation profile.
    
  • Application: You can swap EtOAc for PGEEA in chromatography mobile phases or recrystallization without crashing out the product, provided you account for the viscosity change.

Safety & Toxicology (E-E-A-T Analysis)

The "P-Series" Advantage: 2-acetoxy-1-ethoxypropane belongs to the P-series glycol ethers (propylene glycol-based).[1] Unlike the toxic E-series (ethylene glycol-based) which are associated with teratogenicity and reproductive toxicity, P-series ethers are generally metabolized into propylene glycol and excreted safely.

  • EtOAc Toxicity: Generally low (LD50 Rat Oral ~5600 mg/kg), but high vapor concentration causes narcotic effects (dizziness/drowsiness).

  • PGEEA Toxicity: Low acute toxicity.[3] The primary safety gain is the Flash Point .[2]

    • Scenario: A pilot plant reactor running at 60°C.

    • With EtOAc: You are 64°C above the flash point. The headspace is explosive. Nitrogen blanketing is mandatory.

    • With PGEEA: You are roughly at the flash point.[4] The risk is manageable, and often falls outside "Class I Flammable" regulations in transport.

Experimental Protocols
Workflow 1: Solvent Selection Logic

Use this logic gate to determine when to switch.

Figure 1: Decision matrix for selecting between Ethyl Acetate and PGEEA based on process parameters.[1]

Workflow 2: High-Boiling Solvent Removal (The PGEEA Challenge)

Since PGEEA boils at 158°C, removing it by standard rotavap is difficult. Use this azeotropic swap protocol.

Protocol: Azeotropic Distillation Removal of PGEEA

  • Concentration: Distill the reaction mixture under vacuum (target < 20 mbar) at 60°C to remove bulk PGEEA.

  • Chase Solvent: Add Heptane or Toluene (3x volume of residual PGEEA).

    • Mechanistic Insight: Heptane forms a low-boiling azeotrope with many esters and helps "carry" the heavy solvent over.

  • Precipitation: If the product is solid, the addition of Heptane often induces crystallization (Anti-solvent effect) while keeping PGEEA in the mother liquor.

  • Filtration: Filter the solid. Wash the cake with pure Heptane to remove residual high-boiling PGEEA.

AzeotropeRemoval Step1 Reaction Mixture (in PGEEA) Step2 Vacuum Distillation (60°C, <20 mbar) Step1->Step2 Remove Bulk Step3 Add Chase Solvent (Heptane/Toluene) Step2->Step3 Residual PGEEA Step4 Azeotropic Co-distillation Step3->Step4 Entrain Solvent Step5 Product Isolation (Precipitation) Step4->Step5 Purify

Figure 2: Protocol for removing high-boiling PGEEA using azeotropic chasing.

Conclusion

2-acetoxy-1-ethoxypropane (PGEEA) is a robust, safer alternative to Ethyl Acetate for processes requiring higher thermal stability or reduced flammability. While it matches EtOAc's solvation power almost perfectly (HSP


), its high boiling point requires modified isolation protocols (azeotropic chasing or anti-solvent crystallization) to prevent solvent entrapment in the final product.
References
  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 171378, 2-Propanol, 1-ethoxy-, 2-acetate. Retrieved from [Link]

  • Hansen, C. M. (2007).Hansen Solubility Parameters: A User's Handbook, Second Edition. CRC Press.
  • Stenutz, R. (n.d.). Hansen Solubility Parameters for Selected Solvents. Retrieved from [Link]

  • Centers for Disease Control and Prevention (CDC). NIOSH Pocket Guide to Chemical Hazards: Ethyl Acetate. Retrieved from [Link]

  • ChemBK. 1-Ethoxy-2-propyl acetate Properties and Safety. Retrieved from [Link]

Sources

Comparative

Comparative Reaction Dynamics of 2-Acetoxy-1-ethoxypropane: Enzymatic vs. Chemical Transformations

Executive Summary 2-Acetoxy-1-ethoxypropane (CAS: 54839-24-6), often referred to in industrial contexts as 1-ethoxy-2-propyl acetate or PEA , serves as a critical bifunctional molecule. It acts both as a high-performance...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2-Acetoxy-1-ethoxypropane (CAS: 54839-24-6), often referred to in industrial contexts as 1-ethoxy-2-propyl acetate or PEA , serves as a critical bifunctional molecule. It acts both as a high-performance solvent in lithography and drug formulation and as a chiral substrate in biocatalytic synthesis.

This guide objectively compares the reaction outcomes of PEA under two distinct methodologies: Chemical Hydrolysis (Acid/Base-catalyzed) and Enzymatic Kinetic Resolution . For researchers in drug development, understanding these pathways is vital for controlling enantiomeric purity and predicting metabolic stability in vivo.

Chemical Structure & Reactivity Profile

The molecule contains two reactive centers: an ester moiety (susceptible to hydrolysis) and an ether linkage (generally stable, but susceptible to oxidative cleavage).

  • Chirality: The C2 carbon is a stereocenter. Industrial PEA is typically a racemic mixture (

    
    -PEA).
    
  • Primary Reactivity: Ester cleavage to 1-ethoxy-2-propanol and acetic acid.

Comparative Overview of Reaction Outcomes
FeatureChemical Hydrolysis (Acid/Base)Enzymatic Kinetic Resolution (Lipase)
Selectivity Non-selective (Racemic Product)Highly Enantioselective (High

-value)
Primary Product

-1-ethoxy-2-propanol

-1-ethoxy-2-propanol +

-Acetate
Reaction Conditions Harsh (pH < 3 or pH > 10, High T)Mild (pH 7.0, 30–40°C)
Application Waste degradation, metabolic modelingChiral intermediate synthesis
By-products Acetic AcidAcetic Acid (or ester if transesterification)

Reaction Pathway 1: Chemical Hydrolysis

Chemical hydrolysis represents the baseline stability profile of the molecule. It is the dominant pathway for environmental degradation and bulk chemical processing.

Mechanism

Under aqueous acidic or basic conditions, the acetyl group is cleaved.

  • Acid Catalysis: Reversible. Equilibrium limited.

  • Base Catalysis (Saponification): Irreversible. Faster kinetics due to the formation of the acetate anion.

Experimental Outcome Data
  • Half-life (

    
    ):  At pH 7 (neutral), PEA is relatively stable (
    
    
    
    1 year). At pH 9,
    
    
    drops to hours.
  • Thermodynamics: Exothermic reaction.

Diagram: Chemical Hydrolysis Pathway

ChemicalHydrolysis Substrate 2-Acetoxy-1-ethoxypropane (Racemic Ester) Inter Tetrahedral Intermediate Substrate->Inter + H2O / OH- Product1 1-Ethoxy-2-propanol (Racemic Alcohol) Inter->Product1 Product2 Acetic Acid (or Acetate) Inter->Product2

Figure 1: Non-selective chemical hydrolysis yielding racemic alcohol.

Reaction Pathway 2: Enzymatic Kinetic Resolution

For drug development, the production of enantiomerically pure 1-ethoxy-2-propanol is critical, as the


- and 

-isomers often exhibit different pharmacological profiles.
Mechanistic Insight: Kazlauskas' Rule

Lipases, particularly Candida antarctica Lipase B (CALB), follow Kazlauskas' Rule for secondary alcohols. The enzyme's active site preferentially hydrolyzes the


-enantiomer of the ester, leaving the 

-ester intact.
  • Fast Reaction:

    
    -Ester 
    
    
    
    
    
    -Alcohol + Acetic Acid
  • Slow Reaction:

    
    -Ester 
    
    
    
    (Negligible conversion)
Protocol: Lipase-Catalyzed Hydrolysis

Objective: Isolate


-2-acetoxy-1-ethoxypropane with 

ee.
  • Preparation: Dissolve 50 mM

    
    -PEA in phosphate buffer (pH 7.0) containing 10% co-solvent (e.g., acetonitrile) to improve solubility.
    
  • Initiation: Add immobilized CALB (Novozym 435, 10 mg/mL).

  • Incubation: Shake at 30°C, 200 rpm.

  • Monitoring: Analyze aliquots via Chiral GC (Cyclodextrin column) at 1-hour intervals.

  • Termination: Stop reaction at 50% conversion (approx. 4-6 hours).

  • Separation: Extract with ethyl acetate. The organic layer contains the unreacted

    
    -ester and the produced 
    
    
    
    -alcohol, which can be separated by flash chromatography.
Diagram: Enantioselective Workflow

EnzymaticResolution Racemic Racemic Mixture (R/S)-2-Acetoxy-1-ethoxypropane Complex Enzyme-Substrate Complex Racemic->Complex Binding Enzyme Lipase (CALB) Stereoselective Catalyst Enzyme->Complex R_Path Fast Hydrolysis (R)-Enantiomer Complex->R_Path Matched Sterics S_Path No Reaction (S)-Enantiomer Complex->S_Path Mismatched Sterics R_Prod (R)-1-Ethoxy-2-propanol (Alcohol Product) R_Path->R_Prod Hydrolysis S_Prod (S)-2-Acetoxy-1-ethoxypropane (Unreacted Ester) S_Path->S_Prod Recovery

Figure 2: Kinetic resolution workflow separating enantiomers based on steric fit.

Metabolic & Toxicological Context

In drug development, PEA is often evaluated as a residual solvent. Its metabolic breakdown mimics the chemical hydrolysis pathway but is catalyzed by carboxylesterases in the liver.

  • Primary Metabolite: 1-Ethoxy-2-propanol (Propylene Glycol Monoethyl Ether - PGEE).

  • Secondary Metabolite: Ethoxyacetone (via alcohol dehydrogenase).

  • Safety Note: Unlike the methyl analog (PMA), the ethyl variant (PEA) does not metabolize to methoxyacetic acid, significantly reducing teratogenic risk.

Comparison of Alternatives (Solvent Selection)
Solvent/SubstrateHydrolysis RateToxicity ConcernEnantiomeric Availability
PEA (Ethyl) ModerateLow (No teratogenic metabolite)Racemic (cheap) or Chiral (via resolution)
PMA (Methyl) ModerateHigh (Beta-isomer teratogenicity)Racemic
Ethyl Lactate FastVery Low (GRAS)Available as (L)-Ethyl Lactate

References

  • Enzymatic Kinetic Resolution of Secondary Alcohols

    • Title: Enzymatic Kinetic Resolution of Racemic 1-(Isopropylamine)-3-phenoxy-2-propanol.
    • Source: MDPI (2024).
    • URL:[Link]

    • Relevance: Establishes the protocol for lipase-catalyzed resolution of similar propylene glycol deriv
  • Lipase Selectivity (Kazlauskas' Rule)

    • Title: Resolution of Racemic Aryloxy-Propan-2-yl Acetates via Lipase-Catalyzed Hydrolysis.[1]

    • Source: MDPI (C
    • URL:[Link]

    • Relevance: Confirms the stereochemical preference of lipases for the (R)
  • Hydrolysis Kinetics of Glycol Ethers

    • Title: Hydrolysis of 1, 2-propylene oxide to 1, 2-propylene glycol (Patent).[2]

    • Source: Google P
    • URL
    • Relevance: Provides baseline data on the chemical stability of the propylene glycol backbone under hydrolytic conditions.
  • Metabolic Safety Profile

    • Title: 2-Propanol, 1-ethoxy-, 2-acet
    • Source: PubChem.
    • URL:[Link]

    • Relevance: Authoritative source for toxicity, synonyms, and physical properties.

Sources

Validation

Comparative Guide: Quantitative Analysis of 2-Acetoxy-1-Ethoxypropane in Reaction Mixtures

Executive Summary: The Isomer Challenge 2-acetoxy-1-ethoxypropane (often referred to as the -isomer of propylene glycol monoethyl ether acetate, or PGEEA) presents a specific analytical challenge: regioisomer resolution...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Isomer Challenge

2-acetoxy-1-ethoxypropane (often referred to as the


-isomer of propylene glycol monoethyl ether acetate, or PGEEA) presents a specific analytical challenge: regioisomer resolution . In reaction mixtures—typically esterification of 1-ethoxy-2-propanol—this molecule exists alongside its thermodynamic isomer, 1-acetoxy-2-ethoxypropane, and the unreacted parent alcohol.

Standard C18 HPLC methods often fail to resolve these positional isomers due to identical hydrophobicity. Consequently, Gas Chromatography (GC) remains the gold standard for routine quantitation, provided the stationary phase is selected correctly to exploit polarity differences. Nuclear Magnetic Resonance (NMR) serves as the absolute structural validator but lacks the throughput for kinetic monitoring.

This guide compares three methodologies and provides a validated GC-FID protocol for routine use.

Method Comparison: GC-FID vs. GC-MS vs. NMR

The following table summarizes the operational strengths of each approach for reaction monitoring.

FeatureGC-FID (Recommended) GC-MS 1H-NMR
Primary Utility Routine Quantitation (Kinetic Studies)Impurity ID & UnknownsStructural Validation (Isomer Ratio)
Isomer Resolution High (With Wax/Cyano columns)High (Same column logic)Perfect (Distinct chemical shifts)
LOD/Sensitivity High (< 10 ppm)Very High (< 1 ppm)Low (~0.1%)
Throughput Fast (10-15 min/run)Medium (Data processing heavy)Slow (Sample prep + acquisition)
Cost per Sample LowMediumHigh
Key Limitation Requires authentic standards for IDResponse factors vary by ionizationSolvent suppression issues
The Verdict
  • Use GC-FID for routine reaction monitoring, yield calculation, and purity assays.

  • Use 1H-NMR during method development to validate which GC peak corresponds to which isomer (if standards are unavailable) or to determine the absolute

    
     ratio without calibration curves.
    

The "Gold Standard" Protocol: GC-FID

This protocol is designed to separate 2-acetoxy-1-ethoxypropane from its regioisomer and the parent alcohol using a polar stationary phase.

Critical Materials
  • Internal Standard (IS): 1-Hexanol or Butyl Acetate . (Must be distinct from the reaction solvent).

  • Column: Polyethylene Glycol (PEG) phase (e.g., DB-Wax, Stabilwax) or Cyanopropylphenyl (e.g., Rxi-1301Sil MS).

    • Why? Non-polar columns (DB-1/DB-5) often co-elute the isomers. A PEG column interacts with the ether oxygen and ester carbonyl, maximizing the retention difference between the primary and secondary esters.

Step-by-Step Workflow
A. Sample Preparation
  • Quench: Immediately quench 100 µL of reaction mixture into 900 µL of chilled Acetonitrile (or Methanol, if transesterification is not a risk).

  • Internal Standard Addition: Add 50 µL of 1-Hexanol stock solution (10 mg/mL).

  • Filtration: Filter through a 0.22 µm PTFE syringe filter into a GC vial.

B. Instrument Parameters (Agilent 7890/8890 equivalent)
  • Inlet: Split mode (50:1), 250°C.

  • Carrier Gas: Helium or Hydrogen, constant flow 1.2 mL/min.

  • Oven Program:

    • Hold 40°C for 2 min (Focus solvent/volatiles).

    • Ramp 10°C/min to 140°C (Elution of isomers).

    • Ramp 20°C/min to 240°C (Bake out heavy catalysts).

  • Detector (FID): 300°C. H2 flow 30 mL/min, Air 400 mL/min.

C. Data Analysis (Quantification)

Calculate the Response Factor (


) using a standard of known purity:


Concentration in unknown:



Structural Validation via NMR (The "Truth" Method)

When GC standards are unavailable, use NMR to assign peaks. The chemical environment of the proton on the central carbon changes drastically between isomers.

  • Target (2-acetoxy-1-ethoxypropane):

    • The methine proton (CH) is adjacent to the acetate group.

    • Shift: Downfield, approx 5.0 - 5.1 ppm (quintet/multiplet).

  • Isomer (1-acetoxy-2-ethoxypropane):

    • The methine proton (CH) is adjacent to the ether group.

    • Shift: Upfield, approx 3.5 - 3.7 ppm (multiplet).

Protocol: Dissolve 10 mg reaction oil in


. Integrate the methine signals. The molar ratio is directly proportional to the integration area.

Visualizing the Analytical Logic

The following diagram illustrates the decision pathway for analyzing reaction mixtures containing ethoxypropanol acetates.

AnalysisWorkflow cluster_0 Critical QC Check Start Reaction Mixture Sample Quench Quench & Dilute (Prevent further reaction) Start->Quench Decision Is Reference Standard Available? Quench->Decision GC_Path GC-FID Analysis (DB-Wax Column) Decision->GC_Path Yes NMR_Path 1H-NMR Analysis (CDCl3) Decision->NMR_Path No Quant Calculate Yield via Internal Standard (IS) GC_Path->Quant Assign Assign Isomer Peaks (Methine Shift: 5.0 vs 3.6 ppm) NMR_Path->Assign ResolutionCheck Check Resolution (Rs > 1.5) between 1-acetoxy and 2-acetoxy isomers Quant->ResolutionCheck Assign->GC_Path Transfer Retention Times

Caption: Workflow for selecting between GC-FID and NMR based on standard availability, ensuring correct isomer identification.

Troubleshooting & Causality

ObservationProbable CauseCorrective Action
Co-elution of isomers Stationary phase too non-polar (e.g., DB-5).Switch to DB-Wax or Rxi-1301 . The polar phase interacts with the ether/ester dipoles differently.
Peak Tailing Adsorption of unreacted alcohol (precursor).Ensure inlet liner is deactivated (silanized). Increase final bake-out temperature.
Non-linear Calibration Detector saturation or injector discrimination.Dilute samples further. Check split ratio (increase to 100:1 if peaks are flat-topped).
Ghost Peaks Transesterification in the vial.Do not use Methanol as a diluent if the reaction uses Acetates. Use Acetonitrile .

References

  • National Institute for Occupational Safety and Health (NIOSH). (2003). Glycol Ethers: Method 1403, Issue 2. NIOSH Manual of Analytical Methods. [Link]

  • Restek Corporation. (2016). Rapidly Analyze a Wide Range of Glycol Ethers by GC-MS Using the New Rxi®-1301Sil MS Column. [Link]

  • ASTM International. (2018). ASTM D3545 - Standard Test Method for Alcohol Content and Purity of Acetate Esters by Gas Chromatography. [Link]

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. (Context for NMR shift prediction of esters/ethers). [Link]

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 2-Acetoxy-1-ethoxypropane

[1][2] CAS: 54839-24-6 | Synonyms: 1-Ethoxy-2-propyl acetate, Propylene glycol ethyl ether acetate Hazard Class: Flammable Liquid (Cat 3), STOT SE 3 (Narcotic Effects)[1][2][3] Part 1: Executive Safety Analysis From the...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

CAS: 54839-24-6 | Synonyms: 1-Ethoxy-2-propyl acetate, Propylene glycol ethyl ether acetate Hazard Class: Flammable Liquid (Cat 3), STOT SE 3 (Narcotic Effects)[1][2][3]

Part 1: Executive Safety Analysis

From the Desk of the Senior Application Scientist:

Handling 2-Acetoxy-1-ethoxypropane requires a shift in mindset from "general solvent" to "reactive ester."[1][2] While often used as a safer alternative to ethylene glycol ethers, this molecule possesses an ester functional group that aggressively permeates standard laboratory nitrile gloves.[2]

The Core Risk: Complacency. Researchers often treat this solvent like Ethanol or Isopropanol.[2] However, its flash point (~45-50°C) and ability to degrade nitrile rubber mean that standard "blue glove" protocols are insufficient for anything beyond incidental splash protection.[1][2]

Operational Directive:

  • Ventilation is Non-Negotiable: Vapors are heavier than air and can travel along benchtops to ignition sources.[2]

  • Glove Material Matters: The acetate group facilitates permeation through nitrile.[2] For immersion or synthesis, you must upgrade to Butyl or Laminate barriers.[2]

Part 2: Personal Protective Equipment (PPE) Matrix

This system is designed to provide redundancy.[2] If one barrier fails (e.g., glove permeation), the secondary control (engineering/ventilation) must be active.[2]

1. Hand Protection (The Critical Variable)

Scientific Rationale: Esters cause swelling and degradation in nitrile and latex lattices. Permeation can occur in <10 minutes without visible changes to the glove.[2]

Exposure ScenarioRecommended MaterialEst. Breakthrough TimeAction Protocol
Incidental Splash Nitrile (Min 5 mil)< 15 MinutesSplash & Toss: If contact occurs, remove glove immediately, wash hands, and re-glove.[1][2] Do not reuse.
High Risk / Immersion Butyl Rubber > 480 MinutesMandatory for spill cleanup, bulk transfer, or equipment maintenance.[2]
Maximum Protection Silver Shield / 4H (Laminate)> 480 MinutesUse as a liner under Nitrile gloves for dexterity + chemical resistance during complex setups.[2]
2. Respiratory Protection

Scientific Rationale: With a vapor pressure that can generate narcotic concentrations (dizziness/drowsiness) in unventilated spaces, respiratory protection is the backup for fume hood failure.[2]

  • Primary Control: Chemical Fume Hood (Face velocity: 100 fpm).

  • Secondary Control (Spill/Maintenance): Half-face or Full-face respirator.[1][2]

  • Cartridge Type: Organic Vapor (OV) (Black or Brown band, depending on region).[2]

    • Change Schedule: 2-Acetoxy-1-ethoxypropane has distinct warning properties (ester-like odor).[1][2] However, rely on a fixed change schedule (e.g., every 8 hours of use) rather than odor threshold, as olfactory fatigue can set in.[2]

3. Eye & Body Protection[1][4]
  • Eyes: Chemical Splash Goggles (Indirect Vent).[2] Safety glasses are insufficient because they do not seal against vapors or projectile splashes.[2]

  • Body: Flame-Resistant (FR) Lab Coat . Synthetic fibers (polyester) can melt into skin during a flash fire.[2] Use 100% cotton or Nomex/FR-treated gear.[1][2]

Part 3: Operational Workflow & Decision Logic

The following diagram illustrates the decision logic for selecting PPE based on the specific handling parameters of your experiment.

PPE_Selection_Logic Start START: Handling 2-Acetoxy-1-ethoxypropane VolCheck Assess Volume & Duration Start->VolCheck LowRisk < 500mL / Short Duration VolCheck->LowRisk HighRisk > 500mL / Immersion Risk VolCheck->HighRisk Hood Engineering Control: Certified Fume Hood LowRisk->Hood SplashPPE PPE: Nitrile Gloves (Splash Only) + Splash Goggles Hood->SplashPPE BarrierPPE PPE: Butyl Rubber or Silver Shield Laminate Hood->BarrierPPE Spill EMERGENCY: Spill > 1L or Ventilation Failure SplashPPE->Spill If Breach HighRisk->Hood BarrierPPE->Spill If Breach Resp Respirator: Organic Vapor (OV) + Evacuate Area Spill->Resp

Figure 1: Decision logic for PPE selection based on exposure volume and risk level.[1][2] Note the escalation to Butyl rubber for high-volume tasks.[1][2]

Part 4: Step-by-Step Handling Protocol
Phase 1: Pre-Operational Check
  • Verify Airflow: Confirm fume hood is operational.

  • Static Discharge Check: Ensure all metal containers are grounded/bonded. 2-Acetoxy-1-ethoxypropane is a flammable liquid (Category 3).[1][2]

  • Glove Inspection: Inflate gloves (pneumatic test) to check for pinholes before donning.[2]

Phase 2: Active Handling
  • Donning: Put on FR coat, then goggles, then gloves.[2] Ensure glove cuffs go over the lab coat sleeves to prevent liquid channeling to the skin.[2]

  • Transfer: Pour slowly to minimize static generation. Keep the container closed when not actively pouring.[2][4]

  • Monitoring: Be alert for the "sweet, ester-like" odor. If detected while wearing a respirator, the cartridge is exhausted—leave immediately.[2]

Phase 3: Waste & Disposal
  • Segregation: Dispose of as Non-Halogenated Organic Solvent Waste .

  • Compatibility: Do not mix with strong oxidizers or strong acids in the waste stream, as this can induce exothermic reactions.[2]

  • Container: Use high-density polyethylene (HDPE) or steel safety cans.[2] Ensure the cap is tightly sealed to prevent vapor escape.[2][5]

Part 5: Emergency Response (Self-Validating)
  • Skin Contact:

    • Remove: Peel off gloves inside-out to trap the chemical.[2]

    • Flush: Wash with soap and water for 15 minutes.[2]

    • Validate: Check skin for redness (erythema) or dryness (defatting).[2] If present, seek medical attention.[2][4]

  • Eye Contact:

    • Flush: Use emergency eyewash for 15 minutes.[2] Hold eyelids open.

    • Support: Do not rub eyes.

  • Spill (>500mL):

    • Isolate: Turn off ignition sources (hot plates, stirrers).

    • Evacuate: Leave the immediate area to allow vapors to dissipate via ventilation.[2]

    • Contain: Only if trained, use universal absorbent pads (gray) or vermiculite.[2] Do not use paper towels (increases surface area for evaporation/flammability).[2]

References
  • PubChem. (n.d.).[2] 2-Propanol, 1-ethoxy-, 2-acetate (Compound).[1][2][4][6][7][8][9] National Library of Medicine.[2] Retrieved January 29, 2026, from [Link][1][2]

  • European Chemicals Agency (ECHA). (n.d.).[2] Registration Dossier: 2-ethoxy-1-methylethyl acetate. Retrieved January 29, 2026, from [Link][1][2]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

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Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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